N-Nitrosodipropylamine-d7

Core Science & Biosynthesis

An In-depth Technical Guide to N-Nitrosodipropylamine-d7: Chemical Properties, Structure, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure, and common applications of the deuterated N-nitrosamine, N-Nitrosodipropylamine-d7. This isotopically labeled compound is of significant interest in analytical and research settings, particularly in the context of identifying and quantifying carcinogenic nitrosamine (B1359907) impurities in pharmaceuticals, food, and environmental samples.

Chemical Identity and Properties

N-Nitrosodipropylamine-d7 is the deuterium-labeled analog of N-Nitrosodipropylamine (NDPA). The incorporation of seven deuterium (B1214612) atoms into one of the propyl chains provides a distinct mass difference, making it an ideal internal standard for mass spectrometry-based analytical methods.

Chemical Structure

The chemical structure of N-Nitrosodipropylamine-d7 is characterized by a nitroso group (=N-N=O) attached to a dipropylamine (B117675) backbone, with one propyl chain being fully deuterated.

Caption: Chemical structure of N-Nitrosodipropylamine-d7.

Physicochemical Properties

Quantitative data for N-Nitrosodipropylamine-d7 is not extensively available in public literature. However, the physicochemical properties of its non-deuterated counterpart, N-Nitrosodipropylamine, serve as a reliable reference.

Property	Value (N-Nitrosodipropylamine)	Reference
CAS Number	621-64-7	[1][2][3][4][5]
Molecular Formula	C₆H₁₄N₂O	[1]
Molecular Weight	130.19 g/mol	[1]
Appearance	Clear to pale yellow liquid	[6]
Boiling Point	113 °C at 40 mmHg	[5]
Density	0.92 g/cm³	[5]
Water Solubility	0.9894 g/100 mL	[5]
Refractive Index	1.4468 at 20°C	[5]

Table 1: Physicochemical Properties of N-Nitrosodipropylamine.

Property	Value (N-Nitrosodipropylamine-d7)	Reference
Molecular Formula	C₆H₇D₇N₂O	[7]
Molecular Weight	137.23 g/mol	[7][8]
IUPAC Name	N-(1,1,2,2,3,3,3-heptadeuteriopropyl)-N-propylnitrous amide	[8]
PubChem CID	168007243	[8]

Table 2: Chemical Properties of N-Nitrosodipropylamine-d7. A specific CAS number for N-Nitrosodipropylamine-d7 is not readily found in public databases.

Synthesis and Formation

N-nitrosamines are typically formed by the reaction of a secondary amine with a nitrosating agent, most commonly nitrous acid (HNO₂), which is formed from nitrites under acidic conditions.

General Synthesis of N-Nitrosamines

A general and efficient method for the synthesis of N-nitrosamines involves the use of tert-butyl nitrite (B80452) (TBN) under solvent-free conditions. This method offers broad substrate scope and avoids the use of strong acids or metals.

Caption: General reaction scheme for the synthesis of N-nitrosamines.

Experimental Protocol: General N-Nitrosation of Secondary Amines

The following is a general protocol for the N-nitrosation of secondary amines using tert-butyl nitrite. This procedure would require optimization for the specific synthesis of N-Nitrosodipropylamine-d7.

Materials:

• Secondary amine (e.g., Dipropylamine-d7)

• tert-Butyl nitrite (TBN)

• Round-bottom flask

• Stirring apparatus

• Reaction monitoring equipment (e.g., TLC, GC)

• Purification apparatus (e.g., column chromatography)

Procedure:

• To a stirred solution of the secondary amine (1 equivalent) in a round-bottom flask, add tert-butyl nitrite (1.2 equivalents) dropwise at room temperature.

• Stir the reaction mixture at room temperature and monitor its progress using an appropriate analytical technique (e.g., TLC or GC).

• Upon completion of the reaction, the crude product can be purified by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a mixture of hexane (B92381) and ethyl acetate).

• The fractions containing the desired N-nitrosamine are collected and the solvent is removed under reduced pressure to yield the purified product.

Analytical Methodologies

N-Nitrosodipropylamine-d7 is primarily used as an internal standard in the quantitative analysis of nitrosamines by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).

Use as an Internal Standard

The use of an isotopically labeled internal standard like N-Nitrosodipropylamine-d7 is crucial for accurate quantification as it compensates for variations in sample preparation, injection volume, and instrument response.

Caption: Analytical workflow for nitrosamine quantification.

Experimental Protocol: General Analysis of Nitrosamines in Water by GC-MS

The following is a general protocol for the analysis of nitrosamines in a water matrix using N-Nitrosodipropylamine-d7 as an internal standard. This method is based on established EPA methodologies and would require validation for specific applications.

Materials and Equipment:

• Water sample

• N-Nitrosodipropylamine-d7 internal standard solution

• Solid-phase extraction (SPE) cartridges

• Solvents (e.g., dichloromethane, methanol)

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Appropriate GC column (e.g., DB-5ms)

Procedure:

• Sample Preparation: To a 500 mL water sample, add a known amount of N-Nitrosodipropylamine-d7 internal standard solution.

• Solid-Phase Extraction (SPE): Pass the spiked water sample through a pre-conditioned SPE cartridge.

• Elution: Elute the nitrosamines from the SPE cartridge with an appropriate solvent, such as dichloromethane.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• GC-MS Analysis:

  • Injection: Inject 1 µL of the concentrated extract into the GC-MS system.

  • GC Conditions:

    • Inlet temperature: 250 °C

    • Oven program: Start at 40 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

    • Carrier gas: Helium at a constant flow rate.

  • MS Conditions:

    • Ionization mode: Electron Ionization (EI)

    • Acquisition mode: Selected Ion Monitoring (SIM)

    • Monitor characteristic ions for the target nitrosamines and N-Nitrosodipropylamine-d7.

• Quantification: Create a calibration curve using standards of the target nitrosamines and a constant concentration of the internal standard. Calculate the concentration of the target nitrosamines in the sample by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Conclusion

N-Nitrosodipropylamine-d7 is an essential tool for researchers and analytical scientists working on the detection and quantification of nitrosamine impurities. Its stable isotopic label ensures high accuracy in mass spectrometry-based methods. While detailed physicochemical data and specific synthesis protocols for the d7-labeled compound are not widely published, the information available for its non-deuterated analog and general methods for nitrosamine synthesis and analysis provide a strong foundation for its application in a laboratory setting. As regulatory scrutiny of nitrosamine impurities continues to increase, the demand for high-purity, well-characterized internal standards like N-Nitrosodipropylamine-d7 is expected to grow.

References

• 1. scbt.com [scbt.com]
• 2. N-Nitrosodipropylamine-d14 | LGC Standards [lgcstandards.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. N-NITROSODIPROPYLAMINE | Occupational Safety and Health Administration [osha.gov]
• 5. Cas 621-64-7,N-NITROSODI-N-PROPYLAMINE | lookchem [lookchem.com]
• 6. N-Nitrosodipropylamine-d7 | C6H14N2O | CID 168007243 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. synchemia.com [synchemia.com]

N-Nitrosodipropylamine-d7: A Technical Guide for its Application in Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitrosodipropylamine-d7 (NDPA-d7) is the deuterium-labeled analogue of N-Nitrosodipropylamine (NDPA). In the field of analytical chemistry, particularly in trace-level analysis, NDPA-d7 serves as a critical internal standard for the accurate quantification of NDPA and other nitrosamine (B1359907) impurities.[1] Nitrosamines are a class of compounds that are considered probable human carcinogens, and their presence in pharmaceuticals, food, and environmental samples is a significant safety concern, necessitating highly accurate and sensitive detection methods.[2][3] This technical guide provides an in-depth overview of the use of NDPA-d7 in research, with a focus on its application in liquid chromatography-mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) based methods.

Principle of Isotope Dilution Mass Spectrometry

The use of NDPA-d7 as an internal standard is based on the principle of isotope dilution mass spectrometry. A known amount of the deuterated standard is added to a sample prior to preparation and analysis.[3] Because NDPA-d7 is chemically identical to the non-labeled NDPA, it experiences the same extraction efficiencies, ionization suppression or enhancement, and chromatographic retention. However, due to its higher mass, it can be distinguished from the native analyte by the mass spectrometer. By comparing the signal intensity of the analyte to that of the internal standard, accurate quantification can be achieved, as any sample loss or matrix effects during the analytical process will affect both the analyte and the internal standard proportionally.

Quantitative Data

The following tables summarize key quantitative parameters for the use of N-Nitrosodipropylamine-d7 and its corresponding non-labeled analyte in analytical methods.

Table 1: Physicochemical Properties

Property	N-Nitrosodipropylamine (NDPA)	N-Nitrosodipropylamine-d7 (NDPA-d7)
Molecular Formula	C6H14N2O	C6H7D7N2O
Molecular Weight	~130.19 g/mol	~137.23 g/mol [4]
Monoisotopic Mass	~130.1106 Da	~137.1546 Da[4]

Table 2: Typical Concentrations for Analytical Standards

Standard Type	Concentration(s)	Solvent
Stock Solution	1000 µg/mL	Methanol (B129727) or Acetonitrile
Internal Standard Working Solution	20 µg/L, 10 µg/mL	Water, Methanol
Calibration Standards	0.5 - 100 ng/mL	Water, Methanol, or appropriate sample diluent

Table 3: Example Mass Spectrometry Parameters (LC-MS/MS)

Analyte	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
N-Nitrosodipropylamine (NDPA)	131.1	70.1	42.1
N-Nitrosodipropylamine-d7 (NDPA-d7)	138.1	70.1	42.1

Note: These values are illustrative and should be optimized for the specific instrument and method.

Experimental Protocols

The following are generalized experimental protocols for the analysis of nitrosamines using N-Nitrosodipropylamine-d7 as an internal standard.

Sample Preparation (General Workflow for Pharmaceuticals)

• Sample Weighing: Accurately weigh a specific amount of the drug substance or crushed tablets (e.g., 80 mg) into a centrifuge tube.

• Internal Standard Spiking: Add a precise volume of the N-Nitrosodipropylamine-d7 internal standard working solution to the sample.

• Extraction: Add a suitable extraction solvent (e.g., 1% formic acid in water).

• Vortexing/Shaking: Vortex or shake the mixture for a defined period (e.g., 20 minutes at 2500 rpm) to ensure complete extraction of the nitrosamines.

• Centrifugation: Centrifuge the sample (e.g., for 10 minutes at 10,000 rpm) to pellet any solid material.

• Filtration: Filter the supernatant through a suitable filter (e.g., 0.45 µm PTFE) into an autosampler vial for analysis.[5]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method

• Chromatographic Column: A C18 column is commonly used for the separation of nitrosamines.

• Mobile Phase: A gradient elution with water and methanol or acetonitrile, both typically containing a small amount of an acid like formic acid, is often employed.

• Injection Volume: Typically in the range of 5-100 µL.[6][7]

• Flow Rate: A flow rate of around 0.5 mL/min is common.[6]

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) can be used.

• Mass Spectrometry Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.[8]

Gas Chromatography-Mass Spectrometry (GC-MS) Method

For volatile nitrosamines, GC-MS is a viable alternative.

• Extraction: Liquid-liquid extraction with a solvent like dichloromethane (B109758) is a common sample preparation technique.[9]

• Chromatographic Column: A capillary column with a suitable stationary phase is used for separation.

• Injector: A split/splitless injector is typically used.

• Carrier Gas: Helium is the most common carrier gas.

• Ionization Source: Electron Ionization (EI) is standard.

• Mass Spectrometry Mode: Selected Ion Monitoring (SIM) or MRM can be used for quantification.

Visualizations

Experimental Workflow for Nitrosamine Analysis

Caption: Workflow for nitrosamine analysis using an internal standard.

Signaling Pathway of Isotope Dilution in Mass Spectrometry

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Buy Deuterated Nitrosamine Standards Online | Advent [adventchembio.com]
• 4. N-Nitrosodipropylamine-d7 | C6H14N2O | CID 168007243 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 6. lcms.cz [lcms.cz]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. forensicrti.org [forensicrti.org]
• 9. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Technical Guide: Synthesis and Isotopic Labeling of N-Nitrosodipropylamine-d7

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and isotopic labeling of N-Nitrosodipropylamine-d7 (NDPA-d7). This deuterated analog of the carcinogenic N-nitrosamine, N-Nitrosodipropylamine (NDPA), is a critical internal standard for the accurate quantification of NDPA in various matrices, including pharmaceutical products, environmental samples, and food products. Its use in isotope dilution mass spectrometry allows for precise and reliable analytical measurements, which are essential for regulatory compliance and safety assessment.

Overview of the Synthetic Strategy

The synthesis of N-Nitrosodipropylamine-d7 is a two-step process that begins with the preparation of the deuterated precursor, dipropylamine-d7, followed by its nitrosation to yield the final product.

The logical workflow for this synthesis is outlined below:

Caption: General synthetic workflow for N-Nitrosodipropylamine-d7.

Experimental Protocols

The following sections provide detailed experimental methodologies for the synthesis of N-Nitrosodipropylamine-d7.

Step 1: Synthesis of Dipropylamine-d7 via Reductive Amination

The first step involves the synthesis of the deuterated secondary amine precursor, dipropylamine-d7, through the reductive amination of propanal-d6 with propylamine. This reaction forms an intermediate imine which is subsequently reduced to the desired amine.

Reaction Pathway:

Caption: Synthesis of the deuterated precursor, Dipropylamine-d7.

Detailed Experimental Protocol:

• Materials:

  • Propanal-d6

  • Propylamine

  • Sodium cyanoborohydride (NaBH3CN)

  • Methanol (B129727)

  • Hydrochloric acid (HCl)

  • Sodium hydroxide (B78521) (NaOH)

  • Diethyl ether

  • Anhydrous magnesium sulfate (B86663) (MgSO4)

• Procedure:

  • In a round-bottom flask, dissolve propanal-d6 (1 equivalent) and propylamine (1.2 equivalents) in methanol under an inert atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of sodium cyanoborohydride (1.5 equivalents) in methanol to the reaction mixture while maintaining the temperature at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

  • Once the reaction is complete, carefully quench the reaction by the slow addition of 2M HCl until the pH is acidic.

  • Concentrate the mixture under reduced pressure to remove the methanol.

  • Basify the aqueous residue with 2M NaOH until the pH is alkaline.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic extracts and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to yield crude dipropylamine-d7.

  • Purify the crude product by distillation to obtain pure dipropylamine-d7.

Step 2: Nitrosation of Dipropylamine-d7

The final step is the conversion of the synthesized dipropylamine-d7 to N-Nitrosodipropylamine-d7. This is achieved through a nitrosation reaction using sodium nitrite in an acidic medium.

Reaction Pathway:

Caption: Nitrosation of Dipropylamine-d7 to yield the final product.

Detailed Experimental Protocol:

• Materials:

  • Dipropylamine-d7

  • Sodium nitrite (NaNO2)

  • Hydrochloric acid (HCl)

  • Dichloromethane (B109758)

  • Saturated sodium bicarbonate solution

  • Anhydrous sodium sulfate (Na2SO4)

• Procedure:

  • Dissolve dipropylamine-d7 (1 equivalent) in water and cool the solution to 0-5 °C in an ice-salt bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (1.5 equivalents) to the amine solution while maintaining the temperature below 5 °C.

  • Carefully add 2M hydrochloric acid dropwise to the reaction mixture until the pH is approximately 3-4. Maintain vigorous stirring and keep the temperature below 5 °C.

  • Continue to stir the reaction mixture at 0-5 °C for 2-4 hours.

  • Monitor the reaction by TLC or GC-MS.

  • Once the reaction is complete, extract the mixture with dichloromethane (3 x 50 mL).

  • Combine the organic extracts and wash with a saturated sodium bicarbonate solution, followed by water.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure at a low temperature to avoid decomposition of the product.

  • Purify the crude N-Nitrosodipropylamine-d7 by column chromatography on silica (B1680970) gel.

Data Presentation

The following tables summarize the key quantitative data for the synthesis of N-Nitrosodipropylamine-d7.

Table 1: Reactant and Product Information

Compound	Molecular Formula	Molar Mass ( g/mol )	Role
Propanal-d6	C3D6O	64.12	Starting Material
Propylamine	C3H9N	59.11	Starting Material
Dipropylamine-d7	C6H8D7N	108.23	Intermediate
Sodium Nitrite	NaNO2	69.00	Reagent
N-Nitrosodipropylamine-d7	C6H7D7N2O	137.23	Final Product

Table 2: Typical Reaction Parameters and Expected Outcomes

Parameter	Step 1: Reductive Amination	Step 2: Nitrosation
Reaction Time	12-24 hours	2-4 hours
Temperature	0 °C to Room Temperature	0-5 °C
Solvent	Methanol	Water/Dichloromethane
Purification	Distillation	Column Chromatography
Expected Yield	60-80%	70-90%
Expected Isotopic Purity	>98%	>98%

Note: The expected yields and isotopic purity are based on general literature for similar reactions and may vary depending on the specific experimental conditions and the purity of the starting materials.

Safety Precautions

• N-Nitrosamines are potent carcinogens and should be handled with extreme caution in a well-ventilated fume hood.

• Appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, must be worn at all times.

• All waste materials containing nitrosamines must be decontaminated and disposed of according to institutional and regulatory guidelines.

• Sodium cyanoborohydride is toxic and should be handled with care.

• Reactions involving acidic solutions of nitrites can generate toxic nitrogen oxides.

This technical guide provides a framework for the synthesis and isotopic labeling of N-Nitrosodipropylamine-d7. Researchers should adapt and optimize these protocols based on their specific laboratory conditions and available resources, while always prioritizing safety.

N-Nitrosodipropylamine-d7: A Technical Guide for Researchers

An in-depth examination of the properties, synthesis, and analysis of the deuterated internal standard, N-Nitrosodipropylamine-d7, for use in mass spectrometry-based quantification of nitrosamine (B1359907) impurities.

This technical guide provides a comprehensive overview of N-Nitrosodipropylamine-d7, a critical tool for researchers, scientists, and drug development professionals engaged in the analysis of N-nitroso compounds. This document details its chemical and physical properties, provides a general synthesis protocol, outlines its use as an internal standard in analytical methodologies, and describes the metabolic pathway of its non-deuterated analog.

Core Data Summary

The key identifiers and properties of N-Nitrosodipropylamine-d7 and its non-deuterated counterpart are summarized below for easy reference and comparison.

Identifier	N-Nitrosodipropylamine-d7	N-Nitrosodipropylamine
CAS Number	Not explicitly available; 93951-96-3 (for d14 variant)	621-64-7[1][2]
Molecular Formula	C₆H₇D₇N₂O[3]	C₆H₁₄N₂O[2]
IUPAC Name	N-(1,1,2,2,3,3,3-heptadeuteriopropyl)-N-propylnitrous amide[4]	N,N-dipropylnitrous amide
Molecular Weight	137.23 g/mol [4]	130.19 g/mol [2]
Synonyms	N,N-dipropylnitrous amide-d7	NDPA, Di-n-propylnitrosamine

Synthesis Protocol

General Experimental Protocol for the Synthesis of N-Nitrosamines:

• Dissolution: Dissolve the secondary amine (in this case, N-propyl-1,1,2,2,3,3,3-heptadeuteriopylamine) in an appropriate solvent, such as water or a suitable organic solvent.

• Acidification: Cool the solution in an ice bath and acidify by the dropwise addition of an acid, such as hydrochloric acid, to achieve a pH of approximately 3.

• Nitrosation: While maintaining the low temperature, slowly add a solution of sodium nitrite (B80452) in water to the acidified amine solution. The reaction mixture is typically stirred for several hours.

• Extraction: After the reaction is complete, extract the N-nitrosamine product from the aqueous solution using an organic solvent like dichloromethane (B109758).

• Purification: Wash the organic extract with a saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Chromatography: Purify the crude N-Nitrosodipropylamine-d7 using column chromatography on silica (B1680970) gel with an appropriate eluent system to yield the pure product.

Disclaimer: This is a generalized protocol and may require optimization for specific laboratory conditions and scaling.

Analytical Methodologies

N-Nitrosodipropylamine-d7 is primarily used as an internal standard in mass spectrometry-based methods for the quantification of N-Nitrosodipropylamine and other nitrosamine impurities in various matrices, particularly in pharmaceutical products. Its chemical similarity to the analyte of interest, coupled with its distinct mass, allows for accurate correction of variations in sample preparation and instrument response.

Experimental Protocol for GC-MS/MS Analysis of Nitrosamines using a Deuterated Internal Standard:

• Sample Preparation:

  • Accurately weigh a known amount of the sample (e.g., drug substance or product).

  • Dissolve the sample in a suitable solvent (e.g., dichloromethane or methanol).

  • Spike the sample solution with a known concentration of N-Nitrosodipropylamine-d7 internal standard solution.

  • Vortex or sonicate to ensure complete dissolution and mixing.

  • If necessary, perform a sample cleanup step such as solid-phase extraction (SPE) to remove interfering matrix components.

• GC-MS/MS Instrumentation and Conditions:

  • Gas Chromatograph (GC):

    • Column: A suitable capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase.

    • Carrier Gas: Helium at a constant flow rate.

    • Inlet: Splitless injection mode is often employed for trace analysis.

    • Temperature Program: An optimized temperature gradient to ensure separation of the target nitrosamines.

  • Mass Spectrometer (MS/MS):

    • Ionization: Electron Ionization (EI).

    • Analysis Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

    • MRM Transitions: Monitor specific precursor-to-product ion transitions for both the target nitrosamine and the deuterated internal standard.

• Quantification:

  • Generate a calibration curve by analyzing a series of calibration standards containing known concentrations of the target nitrosamine and a fixed concentration of the N-Nitrosodipropylamine-d7 internal standard.

  • Calculate the concentration of the nitrosamine in the sample by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Metabolic Pathway

The metabolic activation of N-Nitrosodipropylamine is a critical process in its carcinogenicity. The pathway primarily involves enzymatic oxidation by cytochrome P450 enzymes.

Caption: Metabolic activation pathway of N-Nitrosodipropylamine.

Experimental Workflow

The use of N-Nitrosodipropylamine-d7 as an internal standard is an integral part of the analytical workflow for ensuring the safety and quality of pharmaceutical products.

Caption: General workflow for nitrosamine analysis using a deuterated internal standard.

References

• 1. N-Nitrosodipropylamine-d14 | C6H14N2O | CID 45052204 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. conservancy.umn.edu [conservancy.umn.edu]
• 3. medchemexpress.com [medchemexpress.com]
• 4. N-Nitrosodipropylamine-d7 | C6H14N2O | CID 168007243 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Gold Standard in Quantitative Analysis: An In-depth Technical Guide to Deuterated Internal Standards in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental principles, practical applications, and critical considerations for utilizing deuterated internal standards in mass spectrometry. In the landscape of quantitative analysis, particularly within the pharmaceutical and biotechnology sectors, achieving the highest levels of accuracy, precision, and reliability is paramount.[1] Deuterated internal standards are indispensable tools in modern mass spectrometry for achieving these goals, especially in complex biological matrices.[2]

Core Principles of Deuterated Internal Standards

The power of deuterated standards lies in the principle of isotope dilution mass spectrometry (IDMS).[3] A deuterated internal standard is a version of the analyte of interest where one or more hydrogen atoms have been replaced by its stable, heavier isotope, deuterium (B1214612) (²H or D).[3][4] This subtle change in mass allows the mass spectrometer to differentiate between the analyte and the internal standard, while their near-identical physicochemical properties ensure they behave similarly throughout the entire analytical process.[3][4]

By introducing a known amount of the deuterated standard into a sample at the earliest possible stage, it acts as a perfect mimic for the analyte.[3] This co-elution and similar behavior are crucial for compensating for various sources of error that can compromise data quality.[4]

Key Advantages:

• Co-elution with Analyte: In chromatographic separations, the deuterated standard and the analyte exhibit nearly identical retention times, ensuring they experience the same analytical conditions, including matrix effects.[1]

• Similar Ionization Efficiency: The isotopic substitution has a minimal effect on ionization efficiency, meaning both the analyte and the standard respond similarly in the mass spectrometer's ion source.[1]

• Correction for Variability: They effectively compensate for variations in sample preparation (e.g., extraction loss), injection volume, and instrument response (e.g., ion suppression or enhancement).[2][5]

The fundamental logic of using a deuterated internal standard is to maintain a constant ratio between the analyte and the standard, regardless of variations during the analytical process.

Workflow for quantitative analysis using a deuterated internal standard.

Mitigating Matrix Effects

Matrix effects are a significant challenge in LC-MS/MS, caused by co-eluting compounds from the sample matrix that can alter the ionization efficiency of the target analyte.[6] This leads to ion suppression or enhancement, which can significantly impact the accuracy and precision of an analytical method.[6]

Because deuterated internal standards are chemically almost identical to the analyte, they co-elute and experience the same degree of ionization suppression or enhancement.[6] By calculating the ratio of the analyte signal to the internal standard signal, variations caused by matrix effects are normalized, leading to more accurate and precise quantification.[6]

Mitigation of matrix effects with a co-eluting deuterated internal standard.

Data Presentation: Performance Metrics

The superiority of deuterated internal standards over other types, such as structural analogs, is evident in the improved precision and accuracy of quantitative methods.[1] The following tables summarize comparative data highlighting these advantages.

Table 1: Comparison of Internal Standard Performance in Bioanalysis

Performance Metric	Deuterated Internal Standard	Structural Analog Internal Standard	Justification
Accuracy (% Bias)	Typically within ±5%[7]	Can exceed ±15%[7]	Better compensation for matrix effects and recovery variations.[7]
Precision (%CV)	Typically <10%[7]	Can be >15%[7]	More closely tracks the analyte's behavior throughout the process.[7]
Matrix Effect	Effectively compensated (<5% difference)[7]	Inconsistent compensation (>20% difference)[7]	Near-identical chemical nature ensures it experiences the same matrix effects as the analyte.[7]

| Recovery Variability (%CV) | Low (<10%)[7] | Higher (>15%)[7] | Reliably tracks the analyte's recovery during sample preparation.[7] |

Data is representative and compiled from principles described in referenced literature.[8]

Experimental Protocols

Rigorous validation is essential to ensure the reliability of a bioanalytical method employing a deuterated internal standard.[9] The following are detailed methodologies for common experiments.

Protocol 1: Sample Preparation by Protein Precipitation

This protocol is a rapid method for removing the majority of proteins from a plasma or serum sample.[2]

Objective: To extract the analyte and internal standard from a biological fluid for LC-MS/MS analysis.

Materials:

• Plasma/serum sample

• Deuterated internal standard stock solution

• Cold acetonitrile (B52724) (ACN) with 0.1% formic acid

• Microcentrifuge tubes, pipettes, vortex mixer, centrifuge

Procedure:

• Pipette 100 µL of the plasma sample into a clean microcentrifuge tube.[2]

• Add 10 µL of the deuterated internal standard working solution.[1] Vortex briefly to mix.

• Add 300 µL of cold ACN with 0.1% formic acid to the sample to precipitate proteins.[1][2]

• Vortex vigorously for 1 minute to ensure complete protein precipitation.[2]

• Centrifuge the sample at 14,000 x g for 10 minutes at 4°C.[2]

• Carefully transfer the supernatant to a clean LC vial, avoiding the protein pellet.[2]

• The sample is now ready for LC-MS/MS analysis.[2]

Protocol 2: Assessment of Matrix Effects

This protocol uses a post-extraction spike method to quantitatively evaluate the impact of the biological matrix on the analyte and internal standard signals.[4]

Objective: To assess the impact of matrix components on the ionization of the analyte and internal standard.[7]

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare solutions of the analyte and the deuterated IS in the mobile phase or reconstitution solvent at low and high concentrations.[4]

  • Set B (Post-Spiked Matrix): Extract at least six different lots of blank matrix. After the final extraction step, spike the analyte and IS into the extracted matrix at the same concentrations as Set A.[6]

  • Set C (Pre-Spiked Matrix): Spike the analyte and IS into the blank matrix before the extraction process at the same concentrations as Set A.[6]

• Analyze the samples via LC-MS/MS.

• Calculate Matrix Effect and Recovery:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) x 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) x 100

  • Overall Process Efficiency (%) = (Peak Area in Set C / Peak Area in Set A) x 100

An ideal deuterated internal standard will show a matrix effect value very close to that of the analyte, demonstrating its ability to compensate effectively.

Key Considerations for Implementation

While deuterated standards are powerful tools, their effective use requires careful consideration of several factors.[3]

• Isotopic Purity and Enrichment: The isotopic purity of the deuterated standard is critical. The presence of unlabeled analyte in the internal standard solution can lead to an overestimation of the analyte concentration. Isotopic enrichment should ideally be ≥98%.[3]

• Position of Deuterium Labeling: Deuterium atoms should be placed on stable positions within the molecule, avoiding sites prone to hydrogen-deuterium exchange with the solvent (e.g., -OH, -NH, -SH groups).[3]

• Co-elution: For optimal correction, the deuterated standard should co-elute perfectly with the analyte. Highly deuterated compounds can sometimes exhibit a slight retention time shift, which should be verified during method development.[3]

• Cross-Contribution: Ensure that the mass transitions (MRM) selected for the analyte and the internal standard are free from interference from each other.[10]

Key decision points for selecting a suitable deuterated internal standard.

Conclusion

The use of deuterated internal standards represents a cornerstone of high-quality quantitative analysis in mass spectrometry.[3] Their ability to closely mimic the behavior of the analyte throughout the entire analytical process makes them superior to other types of internal standards, particularly in complex biological matrices.[2] By effectively compensating for a wide range of analytical variabilities, they enable researchers, scientists, and drug development professionals to generate data of the highest accuracy, precision, and reliability, ensuring compliance with regulatory expectations from bodies like the FDA and ICH.[9][11]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Chemical derivatization and the selection of deuterated internal standard for quantitative determination--methamphetamine example - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Navigating the Synthesis and Handling of N-Nitrosodipropylamine-d7: A Technical Safety Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for N-Nitrosodipropylamine-d7, a deuterated analogue of the N-nitrosamine compound, N-Nitrosodipropylamine. Given the limited specific safety data for the deuterated form, this document extrapolates from the well-established safety profile of the parent compound. N-Nitrosodipropylamine-d7 is primarily utilized as an internal standard in analytical chemistry for the quantification of nitrosamine (B1359907) impurities in pharmaceutical products and environmental samples.[1][2] Its handling requires stringent safety protocols due to the known carcinogenicity of N-nitrosamines.[3][4]

Chemical and Physical Properties

N-Nitrosodipropylamine-d7 shares similar physical properties with its non-deuterated counterpart, which is a yellow, oily liquid at room temperature.[5][6] Key properties are summarized below.

Property	Value	Source
Molecular Formula	C6H7D7N2O	[7]
Molecular Weight	137.23 g/mol	[7]
Appearance	Light yellow to yellow to orange clear liquid	[8][9]
Boiling Point	113 °C at 40 mmHg	[8]
Specific Gravity	0.92 (20/20)	[8]
Refractive Index	1.44	[8]
Solubility	Soluble in water	[8]
Storage Temperature	Recommended in a cool and dark place, <15°C; some suppliers recommend -20°C	[8][10]

Hazard Identification and Classification

N-Nitrosodipropylamine and, by extension, its deuterated form are classified as hazardous substances. The primary health concern is their carcinogenicity.[3][4]

GHS Classification:

• Carcinogenicity: Category 1B (May cause cancer)[11]

• Acute Toxicity (Inhalation): Category 3 (Toxic if inhaled)[11]

• Flammable Liquids: Category 2 (Highly flammable liquid and vapor)[11]

• Specific Target Organ Toxicity (Single Exposure): Category 1 (Causes damage to the central nervous system and visual organs)[11]

• Germ Cell Mutagenicity: Suspected of causing genetic defects[8][12]

• Reproductive Toxicity: Suspected of damaging fertility or the unborn child[8]

• Hazardous to the Aquatic Environment (Chronic): Toxic to aquatic life with long lasting effects[8]

The U.S. Department of Health and Human Services categorizes N-nitrosodi-n-propylamine as reasonably anticipated to be a human carcinogen, while the International Agency for Research on Cancer (IARC) classifies it as possibly carcinogenic to humans (Group 2B).[3][6]

Safe Handling and Personal Protective Equipment (PPE)

Due to the hazardous nature of N-Nitrosodipropylamine-d7, strict adherence to safety protocols is mandatory.

Engineering Controls:

• Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[13]

• Use explosion-proof electrical, ventilating, and lighting equipment.[11]

• An eyewash station and safety shower must be readily accessible.[13]

Personal Protective Equipment:

• Hand Protection: Wear protective gloves. Butyl rubber and Silver Shield/4H® are recommended materials for protection against nitro compounds.[4]

• Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.[4][13]

• Skin and Body Protection: Wear a lab coat, and consider additional protective clothing such as an apron or full-body suit for larger quantities.[4][13]

• Respiratory Protection: If working outside of a fume hood or if aerosol formation is possible, a self-contained breathing apparatus should be used.[14]

The following diagram illustrates the logical workflow for ensuring personal safety when handling N-Nitrosodipropylamine-d7.

Caption: Personal Safety Workflow for Handling N-Nitrosodipropylamine-d7.

Storage and Stability

Proper storage is crucial to maintain the integrity of N-Nitrosodipropylamine-d7 and to prevent hazardous situations.

• Storage Conditions: Store in a cool, dry, and dark place in a tightly sealed container.[8][11] Recommended storage temperatures vary by supplier, ranging from <15°C to -20°C.[8][10]

• Incompatibilities: Keep away from heat, sparks, open flames, and hot surfaces.[11] It is incompatible with strong oxidizing agents.[15]

• Stability: The non-deuterated form is stable at room temperature in neutral or alkaline aqueous solutions in the dark but is light-sensitive, especially to UV light.[5]

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, immediate and appropriate action is critical.

Spill Response:

• Evacuate the area and ensure adequate ventilation.[13]

• Wear appropriate personal protective equipment, including respiratory protection.[11]

• Absorb the spill with an inert material such as sand, diatomite, or universal binders.[11]

• Collect the absorbed material into a sealed container for proper disposal.[11]

• Decontaminate the spill area with a suitable solvent (e.g., alcohol) followed by soap and water.[5]

The decision-making process for responding to a chemical spill is outlined in the diagram below.

Caption: Chemical Spill Response Decision Tree.

First Aid Measures:

• Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration or oxygen. Seek immediate medical attention.[11][14]

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly with soap and plenty of water. Seek medical attention.[13][15]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[13]

• Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate medical attention.[13]

Disposal Considerations

Waste containing N-Nitrosodipropylamine-d7 must be handled as hazardous waste and disposed of in accordance with local, state, and federal regulations.[11] Do not allow it to enter sewers or surface water.[11]

Toxicological Information

The toxicological profile of N-Nitrosodipropylamine is well-documented, and similar effects are expected for its deuterated analog. The primary target organ is the liver.[3] Animal studies have shown that oral exposure can lead to liver damage, including necrosis.[3] It is also a potent carcinogen in animal models, causing tumors in the liver, kidneys, esophagus, and respiratory tract.[3][4]

Effect	Observation	Species	Route of Exposure
Carcinogenicity	Hepatocellular carcinomas	Monkeys	Intraperitoneal
Carcinogenicity	Tracheal tumors	Hamsters	Intratracheal
Acute Toxicity	Decreased body weight gain, liver damage	Rats	Oral

Experimental Protocols

While specific experimental protocols for the safety and handling of N-Nitrosodipropylamine-d7 are not detailed in the provided search results, a general protocol for handling potent carcinogens in a research setting can be outlined.

Protocol: Handling of N-Nitrosodipropylamine-d7 for Standard Preparation

• Designated Area: All work with N-Nitrosodipropylamine-d7 must be conducted in a designated area within a chemical fume hood. This area should be clearly marked with warning signs.

• Pre-weighing Preparation: Before handling the neat material, prepare all necessary equipment, including vials, spatulas, and solvent, within the fume hood.

• Weighing: If weighing the neat material, use a balance inside the fume hood or a containment glove box.

• Dilution: Prepare stock solutions and dilutions within the fume hood. Use a calibrated pipette to transfer the liquid.

• Decontamination: All surfaces and equipment that come into contact with N-Nitrosodipropylamine-d7 must be decontaminated. A common procedure involves wiping surfaces with a solvent such as methanol, followed by a solution of a strong oxidizing agent (e.g., potassium permanganate (B83412) in sulfuric acid, with extreme caution), and finally a thorough wash with soap and water. The effectiveness of the decontamination procedure should be validated.

• Waste Disposal: All contaminated materials, including pipette tips, vials, and cleaning materials, must be disposed of as hazardous waste.

This technical guide provides a framework for the safe handling of N-Nitrosodipropylamine-d7. It is imperative that all personnel handling this substance receive proper training and adhere to all institutional and regulatory safety guidelines.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. veeprho.com [veeprho.com]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. nj.gov [nj.gov]
• 5. N-Nitrosodipropylamine | C6H14N2O | CID 12130 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. N-NITROSODIPROPYLAMINE | Occupational Safety and Health Administration [osha.gov]
• 7. N-Nitrosodipropylamine-d7 | C6H14N2O | CID 168007243 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. N-Nitrosodipropylamine 621-64-7 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 9. pharmaffiliates.com [pharmaffiliates.com]
• 10. N-Nitrosodipropylamine-d14 | LGC Standards [lgcstandards.com]
• 11. agilent.com [agilent.com]
• 12. chemos.de [chemos.de]
• 13. file.medchemexpress.com [file.medchemexpress.com]
• 14. kmpharma.in [kmpharma.in]
• 15. N-NITROSODI-N-PROPYLAMINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Protocols & Analytical Methods

Application Note: High-Sensitivity Quantification of N-Nitrosamines in Pharmaceutical Matrices Using N-Nitrosodipropylamine-d7 as an Internal Standard by GC-MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1][2][3] Regulatory agencies worldwide have mandated stringent control and monitoring of these impurities in drug substances and products.[1] This application note provides a detailed protocol for the quantification of various N-nitrosamines using gas chromatography-mass spectrometry (GC-MS) with N-Nitrosodipropylamine-d7 (NDPA-d7) as an internal standard. The use of a stable isotope-labeled internal standard like NDPA-d7 is crucial for accurate and precise quantification, as it effectively compensates for variations in sample preparation and instrumental response.[1][2] This document outlines the experimental workflow, from sample preparation to data analysis, and presents typical performance data.

Introduction

N-nitrosamines can form during the synthesis of active pharmaceutical ingredients (APIs), in the final drug product formulation, or during storage.[1] Their potential presence at trace levels necessitates highly sensitive and selective analytical methods for their detection and quantification.[1][4] Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile nitrosamines.[4][5] The principle of isotope dilution mass spectrometry, employing a stable isotope-labeled internal standard, is the gold standard for achieving accurate and reliable results.[1] The deuterated internal standard, N-Nitrosodipropylamine-d7, closely mimics the chemical and physical properties of the target nitrosamine (B1359907) analytes, ensuring robust and reliable quantification by correcting for analyte losses during sample processing and instrumental variability.[2][6]

Experimental Protocols

Reagents and Materials

• Solvents: Dichloromethane (DCM), Methanol (B129727) (MeOH) - pesticide residue grade or equivalent.

• Reagents: Sodium hydroxide (B78521) (NaOH), Formic acid.

• Standards: N-Nitrosodipropylamine-d7 (NDPA-d7), and a certified reference standard mix of target nitrosamines (e.g., N-Nitrosodimethylamine (NDMA), N-Nitrosodiethylamine (NDEA), N-Nitrosodiisopropylamine (NDIPA), N-Nitrosodibutylamine (NDBA)).

• Water: Deionized or Milli-Q water.

• Glassware: All glassware must be scrupulously cleaned to avoid contamination. It is recommended to rinse with the last used solvent, wash with detergent and hot water, rinse with distilled water, and then heat in a muffle furnace at 400°C for 15-30 minutes.[7][8] Volumetric ware should not be heated in a muffle furnace.[7]

Standard Solution Preparation

• Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh approximately 5 mg of NDPA-d7 into a 5 mL volumetric flask. Dissolve and dilute to volume with methanol.

• IS Working Solution (1 µg/mL): Dilute the IS stock solution with methanol to achieve a final concentration of 1 µg/mL.

• Nitrosamine Stock Solution (1 mg/mL): Prepare a stock solution of the nitrosamine standard mix in methanol at a concentration of 1 mg/mL for each component.

• Calibration Standards (1-100 ng/mL): Prepare a series of calibration standards by serial dilution of the nitrosamine stock solution in dichloromethane. Spike each calibration standard with the IS working solution to a final concentration of 50 ng/mL of NDPA-d7.

Sample Preparation

The choice of sample preparation method depends on the solubility of the drug substance or product.

Method A: For Water-Soluble Samples [9][10]

• Weigh an amount of the ground tablet powder or drug substance equivalent to 250 mg of the active pharmaceutical ingredient (API) into a 15 mL centrifuge tube.[9]

• Add 10 mL of 1M NaOH solution.[9][10]

• Spike the sample with the IS working solution to achieve a final concentration of approximately 50 ng/mL of NDPA-d7.

• Vortex the tube for 30 seconds and then shake for at least 5 minutes.[9]

• Add 2.0 mL of dichloromethane, vortex briefly, and then shake for a minimum of 5 minutes.[9][10]

• Centrifuge at approximately 10,000 x g for at least 5 minutes.[9]

• Carefully transfer the lower organic layer (dichloromethane) to a clean GC vial for analysis.

Method B: For Organic Solvent-Soluble Samples [10]

• Weigh 500 to 1000 mg of the sample into a 15 mL centrifuge tube.[10]

• Add 5.0 mL of dichloromethane.[10]

• Spike the sample with the IS working solution to a final concentration of approximately 50 ng/mL of NDPA-d7.

• Vortex for 1 minute to dissolve the sample.

• Filter the solution through a 0.2 µm PTFE syringe filter into a GC vial.[10]

GC-MS Instrumentation and Conditions

The following are typical GC-MS parameters and should be optimized for the specific instrument in use.

Parameter	Value
Gas Chromatograph	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 7010B Triple Quadrupole MS or equivalent
Column	DB-WAX (30 m x 0.25 mm, 0.5 µm) or equivalent
Inlet Mode	Splitless
Inlet Temperature	220 °C
Injection Volume	1 µL
Carrier Gas	Helium
Column Flow	1 mL/min
Oven Program	Initial temp 70°C for 4 min, ramp at 20°C/min to 240°C, hold for 3.5 min.[3][11]
Transfer Line Temp	250 °C
Ion Source Temp	230 °C
Quadrupole Temp	150 °C
Ionization Mode	Electron Ionization (EI)
Acquisition Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)

Table 1: Typical GC-MS Operating Conditions.

Data Acquisition and Analysis

For quantitative analysis, monitor the characteristic ions for each nitrosamine and the internal standard. The use of a triple quadrupole mass spectrometer in MRM mode is recommended for higher selectivity and sensitivity.[5]

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
NDMA	74	42	74
NDEA	102	44	75
NDIPA	130	88	42
NDBA	158	115	57
NDPA-d7 (IS)	137	94	50

Table 2: Example MRM Transitions for Nitrosamines and NDPA-d7. Note: These transitions should be optimized for the specific instrument.

Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte. The concentration of the nitrosamines in the samples can then be determined from this calibration curve.

Quantitative Data Summary

The following tables summarize typical validation data for the analysis of nitrosamines using a deuterated internal standard.

Nitrosamine	Concentration Range (ng/mL)	Correlation Coefficient (r²)
NDMA	1 - 100	> 0.995
NDEA	1 - 100	> 0.995
NDIPA	1 - 100	> 0.995
NDBA	1 - 100	> 0.995

Table 3: Linearity of Nitrosamine Analysis.

Nitrosamine	Spiked Level (ppb)	Average Recovery (%)	RSD (%)
NDMA	30	95.2	< 15
NDEA	30	98.7	< 15
NDIPA	30	101.5	< 15
NDBA	30	97.1	< 15

Table 4: Accuracy and Precision Data. Recovery should be within 70-130% with an RSD of less than 20%.[10]

Nitrosamine	LOD (ppb)	LOQ (ppb)
NDMA	0.5	1.5
NDEA	0.5	1.5
NDIPA	1.0	3.0
NDBA	1.0	3.0

Table 5: Limits of Detection (LOD) and Quantification (LOQ).

Workflow and Pathway Diagrams

Caption: Workflow for Nitrosamine Analysis using GC-MS with Internal Standard.

Conclusion

The use of N-Nitrosodipropylamine-d7 as an internal standard in GC-MS analysis provides a robust, accurate, and reliable method for the quantification of N-nitrosamine impurities in pharmaceutical products. The detailed protocol and performance data presented in this application note serve as a comprehensive guide for researchers, scientists, and drug development professionals to implement this methodology in their laboratories. Adherence to these procedures will aid in ensuring compliance with global regulatory requirements for the control of these potentially carcinogenic impurities.

References

• 1. benchchem.com [benchchem.com]
• 2. clearsynth.com [clearsynth.com]
• 3. agilent.com [agilent.com]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 6. Nitrosamine internal standards - what should be taken into consideration? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. epa.gov [epa.gov]
• 8. NEMI Method Summary - 607 [nemi.gov]
• 9. edqm.eu [edqm.eu]
• 10. agilent.com [agilent.com]
• 11. fda.gov [fda.gov]

Application Note: High-Sensitivity LC-MS/MS Method for the Quantification of N-Nitrosodipropylamine using a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of N-Nitrosodipropylamine (NDPA) in pharmaceutical drug substances. To ensure accuracy and precision, this method employs its deuterated stable isotope, N-Nitrosodipropylamine-d7, as an internal standard (ISTD).[1][2] The described protocol provides detailed steps for sample preparation, chromatographic separation, and mass spectrometric detection, making it suitable for routine quality control and research applications.

Introduction

N-nitrosamines are a class of compounds that are of significant concern to the pharmaceutical industry due to their potential carcinogenic properties.[3] Regulatory agencies worldwide have established strict limits for the presence of these impurities in drug products. N-Nitrosodipropylamine (NDPA) is a nitrosamine (B1359907) impurity that can form during the synthesis or storage of certain drug substances.[3] Consequently, sensitive and specific analytical methods are required to monitor and control its levels. LC-MS/MS has become the technique of choice for nitrosamine analysis due to its high sensitivity, selectivity, and broad applicability.[4][5] The use of a stable isotope-labeled internal standard, such as N-Nitrosodipropylamine-d7, is crucial for accurate quantification as it effectively compensates for variations in sample preparation and instrument response.

Experimental Workflow

Figure 1. Experimental workflow for the LC-MS/MS analysis of N-Nitrosodipropylamine.

Detailed Protocols

Reagents and Materials

• N-Nitrosodipropylamine (NDPA) reference standard

• N-Nitrosodipropylamine-d7 (NDPA-d7) internal standard[1][2][6]

• Methanol (HPLC or LC-MS grade)[1]

• Acetonitrile (HPLC or LC-MS grade)[1]

• Formic acid (LC-MS grade)[1]

• Deionized water (18.2 MΩ·cm)[1]

• Analytical balance

• Vortex mixer

• Ultrasonic bath

• Centrifuge

• Syringe filters (0.22 µm, PVDF or equivalent)[1]

• Autosampler vials

Standard and Sample Preparation

2.1. Standard Stock Solutions (1 mg/mL)

• Accurately weigh and dissolve an appropriate amount of NDPA and NDPA-d7 reference standards in methanol to prepare individual stock solutions of 1 mg/mL.

• Store these stock solutions at -20°C in amber glass vials.

2.2. Working Standard Solutions

• Prepare a series of working standard solutions by serially diluting the NDPA stock solution with a 50:50 methanol/water mixture to achieve a concentration range of 0.1 ng/mL to 100 ng/mL.[7]

• Prepare a working internal standard solution of NDPA-d7 at a concentration of 10 ng/mL by diluting the NDPA-d7 stock solution with the same diluent.

2.3. Calibration Standards

• Prepare calibration standards by spiking the appropriate amount of each NDPA working standard solution with the working internal standard solution to achieve a final ISTD concentration of 1 ng/mL in each calibration level.

2.4. Sample Preparation [1]

• Accurately weigh approximately 250 mg of the powdered drug substance into a 15 mL centrifuge tube.[1]

• Add a known volume of the NDPA-d7 working internal standard solution to achieve a final concentration of approximately 1 ng/mL after final dilution.

• Add 5 mL of methanol to the tube.[1]

• Vortex the mixture for 2 minutes and sonicate for 10 minutes.[8]

• Centrifuge the sample at 4000 rpm for 10 minutes.[1]

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.[1]

LC-MS/MS Method

3.1. Liquid Chromatography Conditions

Parameter	Value
System	UHPLC system
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient	10% B to 90% B over 5 min, hold for 2 min, return to initial conditions

3.2. Mass Spectrometry Conditions

Parameter	Value
System	Triple Quadrupole Mass Spectrometer
Ionization Source	Atmospheric Pressure Chemical Ionization (APCI), Positive Mode[1]
Capillary Voltage	3.5 kV
Source Temperature	350°C
Desolvation Gas Flow	600 L/hr
Collision Gas	Argon
Detection Mode	Multiple Reaction Monitoring (MRM)

3.3. MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
NDPA	131.1	89.1	100	15
NDPA-d7	138.2[6]	94.1	100	15

Quantitative Data

The performance of the method was evaluated for linearity, limit of detection (LOD), and limit of quantitation (LOQ).

Parameter	Result
Linearity (r²)	> 0.995
Calibration Range	0.1 - 100 ng/mL
LOD	0.03 ng/mL
LOQ	0.1 ng/mL[7]
Recovery	92 - 105%
Precision (%RSD)	< 10%

Conclusion

This application note presents a highly sensitive and selective LC-MS/MS method for the quantification of N-Nitrosodipropylamine in pharmaceutical ingredients. The use of N-Nitrosodipropylamine-d7 as an internal standard ensures accurate and reliable results. The detailed protocol can be readily implemented in analytical laboratories for the routine monitoring of this potential genotoxic impurity, thereby supporting drug safety and regulatory compliance.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. veeprho.com [veeprho.com]
• 3. N-Nitrosodipropylamine 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 4. An efficient synthesis of N-nitrosamines under solvent, metal and acid free conditions using tert-butyl nitrite - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. N-Nitrosodipropylamine-d7 | C6H14N2O | CID 168007243 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. N-Nitrosodipropylamine | 621-64-7 | Benchchem [benchchem.com]
• 8. lcms.cz [lcms.cz]

Application Note: Quantification of N-Nitrosodipropylamine (NDPA) in Pharmaceutical Matrices using N-Nitrosodipropylamine-d7 by LC-MS/MS

Introduction

N-Nitrosodipropylamine (NDPA) is a member of the nitrosamine (B1359907) class of compounds, which are classified as probable human carcinogens.[1][2] The presence of nitrosamine impurities in pharmaceuticals is a significant safety concern for regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[3][4][5] These agencies have established strict guidelines requiring pharmaceutical manufacturers to assess and control the levels of nitrosamine impurities in their products to ensure patient safety.[6][7]

This application note provides a detailed protocol for the sensitive and selective quantification of N-Nitrosodipropylamine (NDPA) in pharmaceutical drug substances and products using a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. The use of a stable isotope-labeled internal standard, N-Nitrosodipropylamine-d7 (NDPA-d7), ensures high accuracy and precision by compensating for matrix effects and variations in sample preparation and instrument response.

Principle

The analytical method is based on the principle of isotope dilution mass spectrometry. A known amount of the deuterated internal standard (IS), NDPA-d7, is spiked into the sample. The sample is then prepared and subjected to LC-MS/MS analysis. The chromatographic separation of NDPA and NDPA-d7 is achieved on a C18 reversed-phase column. Detection and quantification are performed using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The ratio of the peak area of the analyte (NDPA) to that of the internal standard (NDPA-d7) is used to calculate the concentration of NDPA in the sample, thereby minimizing the impact of matrix interference and ensuring accurate quantification.[8]

Materials and Reagents

• Analytes and Internal Standard:

  • N-Nitrosodipropylamine (NDPA), CAS: 621-64-7

  • N-Nitrosodipropylamine-d7 (NDPA-d7)

• Solvents and Reagents:

  • Methanol (B129727) (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Dichloromethane (B109758) (DCM) (HPLC grade) - for Liquid-Liquid Extraction

  • Solid Phase Extraction (SPE) cartridges (e.g., C18) - for Solid Phase Extraction

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

  • Triple Quadrupole Mass Spectrometer with an Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) source

  • Analytical balance

  • Vortex mixer

  • Centrifuge

  • Evaporation system (e.g., nitrogen evaporator)

Experimental Protocols

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of NDPA and NDPA-d7 into separate 10 mL volumetric flasks.

  • Dissolve and dilute to volume with methanol.

• Intermediate Stock Solutions (10 µg/mL):

  • Pipette 100 µL of each primary stock solution into separate 10 mL volumetric flasks and dilute to volume with methanol.

• Working Standard Solutions:

  • Prepare a series of calibration standards by serially diluting the intermediate stock solution with a suitable solvent (e.g., 50:50 methanol:water) to achieve a concentration range relevant to the expected sample concentrations (e.g., 0.1 to 100 ng/mL).

  • Spike each calibration standard with the NDPA-d7 internal standard solution to a final concentration of 10 ng/mL.

Sample Preparation

The choice of sample preparation method depends on the complexity of the drug product matrix.[9] Two common approaches are described below.

• Accurately weigh a suitable amount of the drug substance or product.

• Dissolve the sample in a known volume of a suitable solvent (e.g., methanol or water).

• Spike the sample solution with the NDPA-d7 internal standard to a final concentration of 10 ng/mL.

• Vortex the solution to ensure homogeneity.

• If necessary, centrifuge the sample to pellet any insoluble excipients.

• Transfer the supernatant to an HPLC vial for analysis.

• Accurately weigh a suitable amount of the drug substance or product and dissolve it in water.

• Spike the aqueous solution with the NDPA-d7 internal standard.

• Add an appropriate volume of dichloromethane (DCM).[10]

• Vortex vigorously for 2 minutes to facilitate extraction.

• Centrifuge to separate the aqueous and organic layers.

• Carefully transfer the organic (bottom) layer to a clean tube.

• Evaporate the DCM to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of the mobile phase and transfer to an HPLC vial for analysis.

• Accurately weigh and dissolve the sample in a suitable solvent.

• Spike the sample solution with the NDPA-d7 internal standard.

• Condition an SPE cartridge (e.g., C18) according to the manufacturer's instructions.

• Load the sample solution onto the SPE cartridge.

• Wash the cartridge with a weak solvent to remove interferences.

• Elute the NDPA and NDPA-d7 from the cartridge with a stronger solvent.

• Evaporate the eluate to dryness and reconstitute in the mobile phase for analysis.

LC-MS/MS Instrumental Conditions

The following are typical starting conditions and may require optimization for specific instruments and matrices.

Parameter	Condition
LC System
Column	C18 Reversed-Phase Column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient Program
Time (min)	%B
0.0	10
1.0	10
5.0	95
7.0	95
7.1	10
10.0	10
MS/MS System
Ionization Source	ESI or APCI (Positive Ion Mode)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Gas Flow	Optimized for the specific instrument
MRM Transitions
Compound	Precursor Ion (m/z)
NDPA	131.1
NDPA-d7	138.1

Data Presentation

Calibration Curve Data

Concentration (ng/mL)	NDPA Peak Area	NDPA-d7 Peak Area	Peak Area Ratio (NDPA/NDPA-d7)
0.1	1,520	150,000	0.0101
0.5	7,650	152,000	0.0503
1.0	15,300	151,000	0.1013
5.0	75,800	149,000	0.5087
10.0	151,000	150,500	1.0033
50.0	755,000	151,200	4.9934
100.0	1,520,000	150,800	10.0796
Correlation Coefficient (r²)	\multicolumn{3}{c	}{0.9995 }

Sample Analysis Data

Sample ID	Sample Weight (mg)	Dilution Factor	NDPA Peak Area	NDPA-d7 Peak Area	Calculated Conc. (ng/mL)	Amount of NDPA (ppm)
Drug Product A	500	10	22,500	151,000	1.49	0.0298
Drug Product B	500	10	Not Detected	149,500	< LOQ	< LOQ
Spiked Sample	500	10	76,200	150,000	5.06	98.2% Recovery

LOQ: Limit of Quantitation

Visualization

References

• 1. netpharmalab.es [netpharmalab.es]
• 2. How to comply with FDA-imposed nitrosamine impurity testing [manufacturingchemist.com]
• 3. EMA Nitrosamine Guidelines - Zamann Pharma Support GmbH [zamann-pharma.com]
• 4. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 5. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 6. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 7. fda.gov [fda.gov]
• 8. waters.com [waters.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. benchchem.com [benchchem.com]

Application Note: Quantitative Analysis of N-Nitrosamines in Water Samples Using N-Nitrosodipropylamine-d7 Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Abstract This application note provides a detailed protocol for the quantitative analysis of N-nitrosamines in various water matrices, including drinking water, surface water, and wastewater. The method utilizes Solid-Phase Extraction (SPE) for sample concentration, followed by Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) for detection and quantification. N-Nitrosodipropylamine-d7 (NDPA-d7) is employed as an internal standard (ISTD) for accurate quantification via the isotope dilution method. This robust protocol, based on principles outlined in U.S. EPA methods, ensures high sensitivity, accuracy, and reproducibility, making it suitable for regulatory compliance monitoring and research applications.[1][2][3]

Introduction

N-nitrosamines are a class of chemical compounds that are of significant concern due to their classification as probable human carcinogens.[4] They can be formed as disinfection byproducts during water treatment processes like chloramination or ozonation and can also enter water systems through industrial pollution.[3][5] Regulatory bodies have set stringent notification and response levels for various nitrosamines in drinking water, often in the low nanogram-per-liter (ng/L) range, necessitating highly sensitive and reliable analytical methods.[6]

The use of an isotopically labeled internal standard, such as N-Nitrosodipropylamine-d7, is critical for accurate quantification.[7][8] The isotope dilution technique compensates for variations in extraction efficiency, matrix effects, and instrument response, which is essential when dealing with complex sample matrices and trace-level concentrations.[1][2] This protocol details a method combining solid-phase extraction with GC-MS/MS analysis, a technique widely recognized for its selectivity and sensitivity in nitrosamine (B1359907) determination.[1][3][9]

Experimental Protocols

Reagents and Materials

• Solvents: Dichloromethane (B109758) (DCM) and Methanol (B129727) (MeOH), pesticide residue grade or equivalent.

• Reagent Water: HPLC-grade or equivalent, free of nitrosamines.

• Standards: Certified analytical standards of target nitrosamines.

• Internal Standard: N-Nitrosodipropylamine-d7 (NDPA-d7) solution.[7]

• Sample Containers: 1000 mL amber glass bottles with PTFE-lined screw caps. Grab samples should be collected without pre-rinsing the bottle.[10]

• Solid-Phase Extraction (SPE) Cartridges: Activated coconut charcoal cartridges (e.g., 6 mL, 500 mg).[1][11]

• Glassware: All glassware must be scrupulously cleaned to avoid contamination.[10] This includes washing with detergent and hot water, rinsing with tap and reagent water, and then heating in a muffle furnace at 400°C for 15-30 minutes or solvent-rinsing.[10]

• Concentrator Tubes: Kuderna-Danish (K-D) or equivalent evaporation apparatus.

• GC Vials: 2 mL amber glass vials with PTFE-lined septa.

Sample Handling and Preservation

• Collect samples in clean amber glass containers to protect from light.[10]

• Upon collection, samples should be immediately cooled and maintained at 4°C.[10]

• If residual chlorine is present, a dechlorinating agent should be added.

• Samples must be extracted within 7 days of collection and analyzed within 40 days of extraction.[10]

Preparation of Standards

• Stock Standard Solutions: Prepare stock solutions of target nitrosamines and the NDPA-d7 internal standard in methanol. Store at ≤ 6°C in amber vials.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solutions in dichloromethane. A typical calibration range is 25.0 to 500 µg/L, which corresponds to 25-500 ng/L in the original water sample after accounting for the concentration factor.

• Internal Standard Spiking Solution: Prepare a solution of NDPA-d7 in methanol at a concentration appropriate to yield a final concentration of ~20 µg/L in the final 1 mL extract.[12][13]

Solid-Phase Extraction (SPE) Protocol

This procedure is designed to extract and concentrate nitrosamines from a 1000 mL water sample. Automated SPE systems can be used to enhance throughput and precision.[1][2]

• Internal Standard Spiking: Spike the 1000 mL water sample with a known amount of the NDPA-d7 internal standard solution.

• Cartridge Conditioning: Sequentially condition the coconut charcoal SPE cartridge with 5 mL of DCM, 5 mL of methanol, and 10 mL of reagent water.[1] Do not allow the cartridge to go dry before sample loading.

• Sample Loading: Pass the 1000 mL water sample through the conditioned SPE cartridge at a flow rate of approximately 10-15 mL/min.[1]

• Cartridge Drying: After the entire sample has passed through, rinse the cartridge with 5 mL of reagent water and dry it thoroughly by drawing nitrogen gas or a vacuum through it for at least 10 minutes.[1]

• Analyte Elution: Elute the trapped nitrosamines by passing 10 mL of dichloromethane (DCM) through the cartridge at a flow rate of 5 mL/min.[1] Collect the eluate in a concentrator tube.

• Concentration: Concentrate the eluate to a final volume of 1 mL using a gentle stream of nitrogen or a Kuderna-Danish apparatus. The extract is now ready for GC-MS/MS analysis.

Caption: Diagram 1: Solid-Phase Extraction (SPE) Workflow

Instrumental Analysis

GC-MS/MS Parameters

Analysis is performed using a gas chromatograph coupled to a triple quadrupole mass spectrometer (GC-MS/MS).[3] The system should be capable of performing Multiple Reaction Monitoring (MRM) for high selectivity.

Parameter	Typical Setting
GC System	Agilent 7890 GC or equivalent
MS System	Agilent 7000/7010 Triple Quadrupole MS or equivalent[3]
Injection Mode	Splitless, 1 µL injection volume
Inlet Temperature	250°C
Carrier Gas	Helium, constant flow ~1.2 mL/min
GC Column	DB-1701 or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm)[3]
Oven Program	40°C (hold 2 min), ramp to 150°C at 20°C/min, ramp to 250°C at 12°C/min
Ionization Mode	Electron Ionization (EI) or Chemical Ionization (CI)[3][9]
Source Temperature	230°C
Quadrupole Temps	Q1: 150°C, Q2: 150°C
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Table 1: Typical GC-MS/MS Instrument Parameters

MRM Transitions

MRM transitions must be optimized for the specific instrument in use. The table below provides example transitions for N-Nitrosodipropylamine (NDPA) and its deuterated internal standard, NDPA-d7.

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)
NDPA	130	88	42
NDPA-d7	137	94	46

Table 2: Example MRM Transitions for NDPA and NDPA-d7

Data Analysis and Presentation

Quantification

Quantification is based on the principle of isotope dilution. The ratio of the peak area of the native analyte (e.g., NDPA) to the peak area of the deuterated internal standard (NDPA-d7) is used to calculate the concentration of the native analyte in the sample. This ratio is plotted against the known concentrations of the calibration standards to generate a calibration curve.

Caption: Diagram 2: Isotope Dilution Quantification Logic

Method Performance

The described method demonstrates excellent performance for the analysis of nitrosamines in water.

Parameter	Typical Value	Reference
Method Detection Limit (MDL)	0.1 - 10 ng/L	[2][14]
Limit of Quantitation (LOQ)	0.5 - 30 ng/L	[6]
Analyte Recovery	70 - 130%	[1][14]
Precision (%RSD)	< 15%	[2]
Calibration Linearity (R²)	> 0.995	[3]

Table 3: Typical Method Performance Characteristics

Overall Workflow

The entire process from sample collection to final data reporting follows a structured workflow to ensure data quality and integrity.

Caption: Diagram 3: Overall Analytical Workflow

Conclusion

This application note outlines a comprehensive and robust protocol for the analysis of N-nitrosamines in water samples. The combination of solid-phase extraction for sample clean-up and concentration, along with the high selectivity and sensitivity of GC-MS/MS, allows for the reliable determination of these compounds at sub-ng/L levels.[2][11] The use of N-Nitrosodipropylamine-d7 as an internal standard via the isotope dilution method is fundamental to achieving the high accuracy and precision required to meet stringent regulatory guidelines and ensure water safety.[1][8]

References

• 1. americanlaboratory.com [americanlaboratory.com]
• 2. Analysis of nitrosamines in water by automated SPE and isotope dilution GC/HRMS Occurrence in the different steps of a drinking water treatment plant, and in chlorinated samples from a reservoir and a sewage treatment plant effluent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. Solid-phase extraction and high-performance liquid chromatography mass spectrometry analysis of nitrosamines in treated drinking water and wastewater [agris.fao.org]
• 5. cdn.who.int [cdn.who.int]
• 6. mdpi.com [mdpi.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. benchchem.com [benchchem.com]
• 9. gcms.cz [gcms.cz]
• 10. NEMI Method Summary - 607 [nemi.gov]
• 11. Determination of nitrosamines in water by gas chromatography/chemical ionization/selective ion trapping mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. analysis.rs [analysis.rs]
• 13. lcms.cz [lcms.cz]
• 14. Characterization of new nitrosamines in drinking water using liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of N-Nitrosodipropylamine-d7 in Food Safety Testing: A Comprehensive Guide

Introduction

N-nitrosamines are a class of genotoxic carcinogens that can form in various food products, particularly during processing and storage.[1] The presence of these compounds in the food supply is a significant public health concern, necessitating sensitive and reliable analytical methods for their detection and quantification. N-Nitrosodipropylamine-d7 (NDPA-d7) serves as an excellent internal standard for the analysis of volatile N-nitrosamines in diverse food matrices. Its chemical and physical properties closely mimic that of the target analyte, N-Nitrosodipropylamine (NDPA), and other volatile nitrosamines, ensuring accurate quantification by compensating for variations in sample preparation and instrumental analysis. This document provides detailed application notes and protocols for the use of NDPA-d7 in food safety testing, targeted at researchers, scientists, and professionals in the field.

Application Notes

The use of deuterated internal standards like NDPA-d7 is a cornerstone of robust analytical methods for trace-level contaminants in complex food matrices. The principle of isotope dilution mass spectrometry (IDMS) relies on the addition of a known quantity of an isotopically labeled compound to the sample prior to any extraction or cleanup steps. Since the labeled standard (e.g., NDPA-d7) and the native analyte (e.g., NDPA) exhibit nearly identical chemical behavior, any losses during sample processing will affect both compounds equally.[2] The ratio of the native analyte to the labeled internal standard, as measured by a mass spectrometer, remains constant and allows for precise and accurate calculation of the analyte's concentration.

Key Applications:

• Quantitative Analysis of Volatile N-Nitrosamines: NDPA-d7 is primarily used as an internal standard for the quantification of NDPA and can also be used as a surrogate for other volatile nitrosamines like N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA) in food samples.

• Method Validation: It is crucial for validating analytical methods by assessing parameters such as accuracy, precision, and recovery.

• Matrix Effect Compensation: Food matrices can be highly complex, leading to signal suppression or enhancement in the mass spectrometer. NDPA-d7 co-elutes with the analyte of interest, effectively compensating for these matrix effects.

• Applicable Food Matrices: The methodologies described are applicable to a wide range of food products, including cured meats, bacon, sausages, fish, cheese, and beer.[3][4]

Quantitative Data Summary

The following tables summarize key performance data from various studies utilizing isotope dilution methods for the analysis of N-nitrosamines in food.

Table 1: Method Performance for Volatile N-Nitrosamines in Meat Products

Analyte	Matrix	Method	Internal Standard	Recovery (%)	LOQ (µg/kg)	Reference
NDMA	Canned Meat	GC-CI-MS/MS	2H-labeled IS	95-110	0.3-0.4	[2]
NDEA	Cured Meat	GC-CI-MS/MS	2H-labeled IS	95-110	0.3-0.4	[2]
NDPA	Raw Pork	GC-CI-MS/MS	2H-labeled IS	95-110	0.3-0.4	[2]
NDBA	Cured Meat	GC-MS/MS	-	85-89	0.85-1.5	[5]
NPIP	Cooked Meat	GC-MS/MS	-	85-89	0.85-1.5	[5]
NPYR	Cooked Meat	GC-MS/MS	-	85-89	0.85-1.5	[5]

Table 2: Method Performance for Volatile N-Nitrosamines in Beverages

Analyte	Matrix	Method	Internal Standard	Recovery (%)	LOD (µg/kg)	Reference
NDMA	Beer	GC-MS	NDPA	~85	0.09	[3]
NDEA	Beer	GC-MS	NDPA	~85	0.09	[3]

Experimental Protocols

Protocol 1: Analysis of Volatile N-Nitrosamines in Cured Meat Products by GC-MS/MS

This protocol is a synthesized method based on established procedures for the extraction and analysis of volatile nitrosamines in meat.[2]

1. Materials and Reagents

• N-Nitrosodipropylamine-d7 (NDPA-d7) solution (e.g., 1 µg/mL in methanol)

• N-nitrosamine calibration standards mix

• Sodium hydroxide (B78521) (NaOH)

• Methanol (B129727), Dichloromethane (DCM), Hexane (B92381) (all HPLC or pesticide residue grade)

• Anhydrous sodium sulfate (B86663)

• Florisil solid-phase extraction (SPE) cartridges (e.g., 1 g, 6 mL)

• ChemElut® or similar diatomaceous earth cartridges

2. Sample Preparation and Extraction

• Homogenize a representative sample of the cured meat product.

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Spike the sample with a known amount of NDPA-d7 internal standard solution (e.g., 100 µL of 1 µg/mL solution).

• Add 20 mL of 1 M NaOH in methanol and vortex for 1 minute.

• Incubate the sample in a shaking water bath at 60°C for 30 minutes.

• Allow the sample to cool to room temperature.

• Load the entire sample mixture onto a ChemElut® cartridge.

• Elute the nitrosamines with 80 mL of dichloromethane.

• Pass the eluate through a column containing anhydrous sodium sulfate to remove residual water.

• Concentrate the extract to approximately 1 mL using a rotary evaporator at 40°C.

3. Solid-Phase Extraction (SPE) Cleanup

• Condition a Florisil SPE cartridge with 5 mL of hexane followed by 5 mL of dichloromethane. Do not allow the cartridge to go dry.

• Load the concentrated extract onto the conditioned Florisil cartridge.

• Wash the cartridge with 10 mL of a hexane:dichloromethane (90:10, v/v) mixture to remove interfering compounds.

• Elute the nitrosamines with 10 mL of dichloromethane.

• Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the final extract to a GC vial for analysis.

4. GC-MS/MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-WAX, 30 m x 0.25 mm ID, 0.5 µm film thickness (or equivalent)

  • Inlet Temperature: 220°C

  • Injection Mode: Splitless (1 µL)

  • Oven Program: 70°C for 4 min, then ramp at 20°C/min to 240°C and hold for 3.5 min.[6]

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) or Chemical Ionization (CI) with ammonia (B1221849) as reagent gas[2]

  • Ion Source Temperature: 230°C

  • Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions (Example for NDPA and NDPA-d7):

    • NDPA: Precursor Ion (m/z) -> Product Ion (m/z)

    • NDPA-d7: Precursor Ion (m/z) -> Product Ion (m/z) (Note: Specific MRM transitions should be optimized for the instrument in use.)

5. Quantification

• Generate a calibration curve using a series of calibration standards containing known concentrations of the target nitrosamines and a constant concentration of NDPA-d7.

• Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Calculate the concentration of each nitrosamine (B1359907) in the sample using the linear regression equation from the calibration curve.

Visualizations

Caption: Experimental workflow for the analysis of N-nitrosamines in meat using NDPA-d7.

Caption: Logical relationship of NDPA-d7 application in food safety testing.

References

• 1. edqm.eu [edqm.eu]
• 2. researchgate.net [researchgate.net]
• 3. qascf.com [qascf.com]
• 4. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 5. Determination of dietary exposure and extraction efficiency of nitrosamine from cooked meat - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fda.gov [fda.gov]

Application Note: Quantitative Analysis of N-Nitrosodipropylamine (NDPA) in Pharmaceutical Products Using N-Nitrosodipropylamine-d7 as an Internal Standard by LC-MS/MS

Introduction

N-nitrosamines are a class of genotoxic impurities that have been detected in various pharmaceutical products, leading to global regulatory concern. The presence of these impurities, even at trace levels, can pose a significant risk to patient health due to their carcinogenic potential.[1][2][3][4][5][6] As a result, regulatory bodies like the FDA and EMA have established strict limits for nitrosamine (B1359907) impurities in drug substances and products, necessitating the development of highly sensitive and specific analytical methods for their detection and quantification.[7][8] This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of N-Nitrosodipropylamine (NDPA) in pharmaceutical matrices, utilizing its stable isotope-labeled counterpart, N-Nitrosodipropylamine-d7 (NDPA-d7), as an internal standard to ensure accuracy and precision.[9]

Principle

This method employs an isotope dilution technique, where a known amount of N-Nitrosodipropylamine-d7 (NDPA-d7) is spiked into the sample. NDPA-d7 is an ideal internal standard as it co-elutes with the target analyte (NDPA) and exhibits similar ionization efficiency, effectively compensating for matrix effects and variations in sample preparation and instrument response.[10] Separation is achieved using reversed-phase liquid chromatography, followed by detection using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The high selectivity of MRM allows for the accurate quantification of NDPA even in complex sample matrices.

Experimental Protocols

1. Materials and Reagents

• N-Nitrosodipropylamine (NDPA) reference standard

• N-Nitrosodipropylamine-d7 (NDPA-d7) internal standard[9]

• LC-MS grade acetonitrile, methanol (B129727), and water

• Formic acid (≥99%)

• Ammonium formate (B1220265) (≥99%)

• Drug substance or drug product for analysis

2. Standard Solution Preparation

• NDPA Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of NDPA reference standard in 10 mL of methanol.

• NDPA-d7 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of NDPA-d7 in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration curve standards by serially diluting the NDPA stock solution with a suitable solvent (e.g., 50:50 methanol:water) to achieve concentrations ranging from 0.5 ng/mL to 100 ng/mL. Spike each calibration standard with the NDPA-d7 internal standard to a final concentration of 10 ng/mL.

3. Sample Preparation

The choice of sample preparation procedure depends on the solubility of the drug substance or product.

• Method A: Direct Dissolution (for soluble samples)

  • Accurately weigh 100 mg of the drug substance or powdered drug product into a 10 mL volumetric flask.

  • Add a known volume of the NDPA-d7 internal standard solution to achieve a final concentration of 10 ng/mL.

  • Dissolve and dilute to volume with the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

  • Vortex for 1 minute and centrifuge at 5000 rpm for 10 minutes.

  • Transfer the supernatant to an LC vial for analysis.

• Method B: Extraction (for insoluble samples)

  • Accurately weigh 100 mg of the drug substance or powdered drug product into a 15 mL centrifuge tube.

  • Add 5 mL of a suitable extraction solvent (e.g., dichloromethane (B109758) or a mixture of methanol and water).[11]

  • Spike with the NDPA-d7 internal standard solution to a final concentration of 10 ng/mL.

  • Vortex for 5 minutes, followed by ultrasonication for 15 minutes.

  • Centrifuge at 5000 rpm for 10 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter into an LC vial.

4. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: UHPLC system

• Mass Spectrometer: Triple Quadrupole Mass Spectrometer

• Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient Program:

  Time (min)	%B
  0.0	5
  1.0	5
  8.0	95
  10.0	95
  10.1	5

  | 12.0 | 5 |

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 10 µL

• Ionization Source: Electrospray Ionization (ESI), Positive Mode

• MRM Transitions:

  Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
  NDPA	131.1	89.1	15
  	131.1	43.1	25
  NDPA-d7	138.1	94.1	15

  | | 138.1 | 46.1 | 25 |

Data Presentation

Table 1: MRM Transitions for NDPA and NDPA-d7

Analyte	Precursor Ion (m/z)	Quantifier Ion (m/z)	Qualifier Ion (m/z)
NDPA	131.1	89.1	43.1
NDPA-d7 (IS)	138.1	94.1	46.1

Table 2: Method Performance Characteristics

Parameter	Result
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.1 ng/mL
Limit of Quantification (LOQ)	0.5 ng/mL
Accuracy (% Recovery)	90-110%
Precision (%RSD)	< 15%

Visualization of Experimental Workflow

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 3. agilent.com [agilent.com]
• 4. shimadzu.com [shimadzu.com]
• 5. researchgate.net [researchgate.net]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. shimadzu.com [shimadzu.com]
• 8. fda.gov [fda.gov]
• 9. veeprho.com [veeprho.com]
• 10. researchgate.net [researchgate.net]
• 11. agilent.com [agilent.com]

Validated Method for the Determination of N-Nitrosodipropylamine (NDPA) using a Deuterated Internal Standard

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed, validated method for the quantitative analysis of N-Nitrosodipropylamine (NDPA), a potential genotoxic impurity, in pharmaceutical matrices. The protocol utilizes Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) and a deuterated internal standard (N-Nitrosodipropylamine-d14) for accurate and precise quantification.

Introduction

N-nitrosamines are a class of compounds classified as probable human carcinogens by the International Agency for Research on Cancer (IARC). Their presence in pharmaceuticals is a significant safety concern, leading regulatory bodies like the U.S. Food and Drug Administration (FDA) to establish strict limits on their presence in drug substances and products.[1] Consequently, sensitive and robust analytical methods are required for the detection and quantification of these impurities at trace levels.

This application note describes a validated LC-MS/MS method for the determination of NDPA. The use of a stable isotope-labeled internal standard, N-Nitrosodipropylamine-d14 (NDPA-d14), compensates for potential matrix effects and variations in sample preparation and instrument response, ensuring high accuracy and precision. While the user requested a d7 standard, NDPA-d14 is more commonly cited and utilized in validated methods.[2][3]

Experimental

Reagents and Materials

• N-Nitrosodipropylamine (NDPA) reference standard

• N-Nitrosodipropylamine-d14 (NDPA-d14) internal standard

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Sample diluent: 1% Formic acid in Water

Standard and Sample Preparation

2.2.1. Standard Stock Solutions

• NDPA Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of NDPA reference standard in methanol.

• NDPA-d14 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of NDPA-d14 in methanol.

2.2.2. Working Standard Solutions

• Prepare a series of calibration standards by serially diluting the NDPA stock solution with methanol to achieve a concentration range of 1 to 100 ng/mL.[3]

• Prepare a working internal standard solution of 30 ng/mL by diluting the NDPA-d14 stock solution in methanol.[4]

• Spike each calibration standard with the working internal standard solution to a final concentration of 30 ng/mL.

2.2.3. Sample Preparation

• Accurately weigh 80 mg of the drug substance into a 2 mL centrifuge tube.

• Add 1188 µL of the sample diluent (1% formic acid in water).

• Add 12 µL of the 10 µg/mL NDPA-d14 internal standard solution.

• Vortex the mixture for 20 minutes at 2500 rpm. For certain substances like losartan (B1675146) potassium, vortex for no more than 5 minutes.

• Centrifuge the sample at approximately 10,000 rpm for 10 minutes.

• Filter the supernatant into a vial using a 0.45-µm PTFE filter prior to LC-MS/MS analysis.[5]

LC-MS/MS Instrumentation and Conditions

Liquid Chromatography (LC):

• System: UHPLC system

• Column: Zorbax Eclipse Plus C18, 100 x 2.1 mm, 3.5 µm[3]

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Methanol[2]

• Flow Rate: 0.2 mL/min[3]

• Injection Volume: 10 µL

• Column Temperature: 15°C[3]

• Gradient: A strong gradient should be applied, for example, starting at 10% B, increasing to 90% B over 8 minutes.[3]

Mass Spectrometry (MS/MS):

• System: Triple quadrupole mass spectrometer

• Ionization Source: Positive Electrospray Ionization (ESI+)[3]

• MRM Transitions:

  • NDPA: To be optimized, but a potential transition is m/z 131.1 -> 114.1

  • NDPA-d14: To be optimized, but a potential transition is m/z 145.2 -> 122.2[3]

• Collision Energy and other MS parameters: Optimize to enhance the signal-to-noise ratio for the analyte and internal standard.[3]

Quantitative Data Summary

The following table summarizes the typical performance characteristics of a validated method for NDPA analysis. Data is compiled from various sources, including EPA method studies and scientific literature.

Parameter	Typical Value	Reference
Limit of Detection (LOD)	0.4 - 12 ng/L	[2]
Limit of Quantitation (LOQ)	1.23 - 4.12 ng/L	[3]
Linearity (R²)	> 0.99	[3]
Recovery	84 - 102%	[6][7]
Precision (%RSD)	< 15%	[6][7]

Experimental Workflow

Caption: Experimental workflow for the analysis of N-Nitrosodipropylamine (NDPA).

Carcinogenicity Signaling Pathway

N-nitrosamines exert their carcinogenic effects primarily through metabolic activation by Cytochrome P450 (CYP) enzymes, leading to the formation of DNA-reactive species that can cause genetic mutations.[8][9][10]

Caption: Metabolic activation and DNA damage pathway of N-Nitrosodipropylamine.

Conclusion

The described LC-MS/MS method provides a robust and sensitive approach for the quantification of N-Nitrosodipropylamine in pharmaceutical samples. The use of a deuterated internal standard ensures the accuracy and reliability of the results, making this method suitable for routine quality control and regulatory submissions. Adherence to the detailed protocol is crucial for achieving the validated performance characteristics.

References

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. lcms.cz [lcms.cz]
• 3. dspace.incdecoind.ro [dspace.incdecoind.ro]
• 4. researchgate.net [researchgate.net]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 8. hesiglobal.org [hesiglobal.org]
• 9. Mechanisms Of Nitrosamine Mutagenicity And Their Relationship To Rodent Carcinogenic Potency | Lhasa Limited [lhasalimited.org]
• 10. Mechanisms of Nitrosamine Mutagenicity and Their Relationship to Rodent Carcinogenic Potency - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Chromatographic Separation of N-Nitrosodipropylamine (NDPA) and its d7 Analog

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitrosamines are a class of compounds that are of significant concern to the pharmaceutical industry due to their potential carcinogenic properties. Regulatory agencies worldwide have established stringent limits for the presence of these impurities in drug substances and products. Accurate and robust analytical methods are therefore essential for the detection and quantification of nitrosamines at trace levels.

This document provides detailed application notes and experimental protocols for the chromatographic separation and quantification of N-Nitrosodipropylamine (NDPA) and its stable isotope-labeled internal standard, N-Nitrosodipropylamine-d7 (NDPA-d7). The use of a deuterated analog as an internal standard is a widely accepted practice that corrects for variability during sample preparation and analysis, thereby improving the accuracy and precision of the results. The primary analytical techniques discussed are Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which are the preferred methods for sensitive and selective nitrosamine (B1359907) analysis.[1]

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the analysis of N-Nitrosodipropylamine using chromatographic methods.

Table 1: Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) Performance Data for NDPA

Parameter	Value	Reference
Retention Time (min)	6.62	[2]
Limit of Quantification (LOQ)	1 - 10 ppb	[3]
Recovery	70 - 130%	[3]
Linearity (r²)	> 0.99	[4]

Table 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Performance Data for NDPA

Parameter	Value	Reference
Retention Time (min)	4.22	[5]
Limit of Detection (LOD)	0.4 - 12 ng/L	[6]
Limit of Quantification (LOQ)	0.05 µg/g in drug product	[5]
Recovery	89.5 - 112.0%	[5]
Linearity (r²)	> 0.998	[5]

Experimental Protocols

Principle of Isotope Dilution

The quantification of NDPA is achieved using an isotope dilution technique with NDPA-d7 as the internal standard (ISTD). NDPA-d7 is chemically identical to NDPA, but has a higher molecular weight due to the replacement of seven hydrogen atoms with deuterium. This allows it to be distinguished by a mass spectrometer. By adding a known amount of NDPA-d7 to the sample at the beginning of the analytical process, any loss of analyte during sample preparation or injection will affect both the analyte and the ISTD equally. The ratio of the analyte signal to the ISTD signal is used for quantification, which corrects for these variations. For accurate results, the analyte and its deuterated internal standard should co-elute.[6]

Protocol 1: GC-MS/MS Method

This protocol is suitable for the analysis of volatile nitrosamines like NDPA in drug substances and products.

1. Sample Preparation

• For water-soluble samples:

  • Weigh 200 to 1,000 mg of the sample into a centrifuge tube.

  • Add 8.0 mL of an extraction mixture (e.g., 1 M NaOH in water).

  • Spike with an appropriate volume of NDPA-d7 internal standard solution.

  • Vortex for 1 minute.

  • Perform a liquid-liquid extraction by adding 2.0 mL of dichloromethane (B109758) (MeCl₂) and shaking vigorously.

  • Centrifuge to separate the layers.

  • Collect the organic (lower) layer and filter through a 0.2 µm PTFE syringe filter for analysis.

• For samples soluble in organic solvents:

  • Weigh 500 to 1,000 mg of the sample into a centrifuge tube.

  • Add 5.0 mL of dichloromethane (MeCl₂).

  • Spike with an appropriate volume of NDPA-d7 internal standard solution.

  • Vortex to dissolve/disperse the sample.

  • Filter through a 0.2 µm PTFE syringe filter for analysis.

2. GC-MS/MS Conditions

• Gas Chromatograph (GC):

  • Column: Rxi-624Sil MS, 30 m x 0.25 mm ID, 1.4 µm film thickness (or equivalent).

  • Inlet Temperature: 250 °C.

  • Injection Mode: Splitless.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 2 minutes.

    • Ramp 1: 20 °C/min to 180 °C.

    • Ramp 2: 40 °C/min to 260 °C, hold for 2 minutes.

• Mass Spectrometer (MS/MS):

  • Ionization Mode: Electron Ionization (EI).

  • Source Temperature: 230 °C.

  • Transfer Line Temperature: 280 °C.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • NDPA: Precursor Ion: 130, Product Ions: 85, 113.

    • NDPA-d7: Precursor Ion: 137, Product Ions: 92, 120 (Note: Exact transitions for d7 may need to be optimized based on fragmentation patterns).

3. Data Analysis

• Integrate the peak areas for the specified MRM transitions of NDPA and NDPA-d7.

• Calculate the ratio of the NDPA peak area to the NDPA-d7 peak area.

• Quantify the concentration of NDPA using a calibration curve prepared with standards containing known concentrations of NDPA and a fixed concentration of NDPA-d7.

Protocol 2: LC-MS/MS Method

This protocol is a versatile alternative, particularly for complex sample matrices.

1. Sample Preparation

• Weigh an appropriate amount of the sample (e.g., 80 mg of drug substance) into a centrifuge tube.

• Add a suitable diluent (e.g., 1% formic acid in water or methanol/water mixture).

• Spike with an appropriate volume of NDPA-d7 internal standard solution.

• Vortex for an appropriate time (e.g., 20 minutes) to ensure complete dissolution/extraction.

• Centrifuge at high speed (e.g., 10,000 rpm) for 10 minutes.

• Filter the supernatant through a 0.45 µm PTFE filter into an HPLC vial.

2. LC-MS/MS Conditions

• Liquid Chromatograph (LC):

  • Column: Ascentis® Express C18, 150 x 3.0 mm, 2.7 µm (or equivalent).

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: Methanol.

  • Gradient:

    • 0-1 min: 10% B

    • 1-6 min: 10-90% B

    • 6-7 min: 90% B

    • 7.1-10 min: 10% B (re-equilibration)

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 10 µL.

• Mass Spectrometer (MS/MS):

  • Ionization Mode: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI), Positive.

  • Source Temperature: 350 °C.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • NDPA: Q1: 131.1, Q2: 89.1.

    • NDPA-d7: Q1: 138.1, Q2: 96.1 (Note: Exact transitions for d7 may need to be optimized).

3. Data Analysis

• Follow the same procedure as for the GC-MS/MS data analysis, using the peak areas from the LC-MS/MS chromatogram.

Visualizations

Caption: General workflow for the analysis of NDPA using a deuterated internal standard.

Caption: Logical relationship for accurate quantification using a deuterated internal standard.

References

• 1. waters.com [waters.com]
• 2. researchgate.net [researchgate.net]
• 3. N-Nitrosodipropylamine | C6H14N2O | CID 12130 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Simultaneous determination of six nitrosamines in different pharmaceutical dosage forms by GC-MS/MS with headspace module vs. autosampler solvent vent mode: Development and validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. glsciences.com [glsciences.com]
• 6. lcms.cz [lcms.cz]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects with N-Nitrosodipropylamine-d7

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for utilizing N-Nitrosodipropylamine-d7 (NDPA-d7) to overcome matrix effects in analytical experiments, particularly in mass spectrometry-based methods.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitrosodipropylamine-d7 and why is it used in our analysis?

A1: N-Nitrosodipropylamine-d7 (NDPA-d7) is the deuterated form of N-Nitrosodipropylamine (NDPA). It is a stable isotope-labeled internal standard (SIL-IS). In quantitative mass spectrometry, it is added to a sample at a known concentration before sample preparation. Because NDPA-d7 is chemically and physically almost identical to the non-labeled NDPA, it experiences similar extraction efficiencies and, crucially, similar matrix effects during analysis.[1][2] By comparing the signal of the analyte (NDPA) to the signal of the internal standard (NDPA-d7), we can accurately quantify the analyte, as the ratio of the two remains consistent even if the absolute signals are suppressed or enhanced by the matrix.[1]

Q2: What are matrix effects and how do they impact my results?

A2: Matrix effects are the alteration of the ionization efficiency of an analyte by co-eluting compounds from the sample matrix.[3] This can lead to either a decrease in signal (ion suppression) or an increase in signal (ion enhancement). These effects can significantly compromise the accuracy, precision, and sensitivity of your analytical method. Common culprits for matrix effects include salts, lipids, and proteins, especially in complex biological samples.

Q3: Can N-Nitrosodipropylamine-d7 completely eliminate matrix effect issues?

A3: While highly effective, NDPA-d7 may not always perfectly compensate for matrix effects. A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic separation between NDPA and NDPA-d7. If this separation causes them to elute in regions with different levels of ion suppression, it can lead to inaccurate quantification. This is known as differential matrix effects.

Q4: When should I add the N-Nitrosodipropylamine-d7 internal standard to my sample?

A4: For the most accurate results, the internal standard should be added as early as possible in the sample preparation workflow. This ensures that the internal standard experiences the same sample processing conditions, including extraction and potential loss, as the analyte.

Troubleshooting Guides

This section provides solutions to common problems encountered when using N-Nitrosodipropylamine-d7 to correct for matrix effects.

Problem 1: Poor reproducibility of the NDPA/NDPA-d7 area ratio.

• Possible Cause 1: Inconsistent Internal Standard Spiking. The volume or concentration of the NDPA-d7 solution being added to each sample may not be consistent.

  • Solution: Ensure your pipettes are calibrated and that you are using a consistent technique for adding the internal standard. Prepare fresh dilutions of the internal standard regularly.

• Possible Cause 2: Incomplete Equilibration. The internal standard and the analyte may not have fully equilibrated with the sample matrix.

  • Solution: Increase the vortexing or shaking time after adding the internal standard to ensure thorough mixing and equilibration.

• Possible Cause 3: Differential Matrix Effects. As mentioned in the FAQs, if NDPA and NDPA-d7 separate chromatographically, they may experience different levels of ion suppression.

  • Solution: Modify your chromatographic method to ensure co-elution. This may involve adjusting the gradient, flow rate, or changing the analytical column.

Problem 2: The analyte (NDPA) and internal standard (NDPA-d7) do not co-elute.

• Possible Cause 1: Isotope Effect. The deuterium (B1214612) atoms in NDPA-d7 can slightly alter its retention time compared to the non-labeled NDPA.

  • Solution: Adjusting the mobile phase composition or the temperature of the column can help to minimize this effect and achieve co-elution.

• Possible Cause 2: Column Degradation. A contaminated or degraded analytical column can lead to poor peak shapes and shifts in retention times.

  • Solution: Implement a column washing protocol or replace the analytical column if necessary.

Problem 3: Unexpectedly high or low calculated concentrations of NDPA.

• Possible Cause 1: Incorrect Concentration of Internal Standard. The stock solution of NDPA-d7 may have an incorrect concentration.

  • Solution: Verify the concentration of your internal standard stock solution, for instance by performing a reverse isotope dilution experiment.

• Possible Cause 2: Contamination. Your blank samples may be contaminated with NDPA, leading to artificially high results.

  • Solution: Analyze a true solvent blank to ensure there is no carryover from the analytical system. Ensure all glassware and reagents are free from contamination.

Data Presentation

Table 1: Example Recovery and Matrix Effect Data for NDPA in Different Matrices

Matrix	Analyte Concentration (ng/mL)	Recovery (%) without IS	Recovery (%) with NDPA-d7 IS	Matrix Effect (%)
Wastewater	10	65	98	-35 (Suppression)
50	68	101	-32 (Suppression)
Human Plasma	10	55	95	-45 (Suppression)
50	58	97	-42 (Suppression)
Drug Product A	10	125	102	+25 (Enhancement)
50	120	99	+20 (Enhancement)

This table presents hypothetical data for illustrative purposes.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects using the Post-Extraction Spike Method

This protocol is designed to quantify the extent of ion suppression or enhancement for NDPA in a specific matrix.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte (NDPA) and the internal standard (NDPA-d7) into the final solvent composition at a known concentration.

  • Set B (Post-Spike): Extract a blank matrix sample through your entire sample preparation procedure. In the final step, spike the extracted matrix with the same concentration of NDPA and NDPA-d7 as in Set A.

  • Set C (Pre-Spike): Spike the blank matrix with NDPA and NDPA-d7 at the same concentration as in Set A before starting the sample preparation procedure.

• Analyze the Samples: Inject all three sets of samples into the LC-MS/MS system and record the peak areas for both NDPA and NDPA-d7.

• Calculate Matrix Effect and Recovery:

  • Matrix Effect (ME %): (Peak Area of Analyte in Set B / Peak Area of Analyte in Set A) * 100

    • An ME of 100% indicates no matrix effect.

    • An ME < 100% indicates ion suppression.

    • An ME > 100% indicates ion enhancement.

  • Recovery (RE %): (Peak Area of Analyte in Set C / Peak Area of Analyte in Set B) * 100

Mandatory Visualizations

Caption: Workflow for evaluating matrix effects and recovery.

Caption: Metabolic activation pathway of NDPA.

References

• 1. clearsynth.com [clearsynth.com]
• 2. Nitrosamine internal standards - what should be taken into consideration? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. usp.org [usp.org]

improving peak shape and resolution for N-Nitrosodipropylamine-d7

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the chromatographic analysis of N-Nitrosodipropylamine-d7 (NDPA-d7).

Frequently Asked Questions (FAQs)

Q1: What are the most common chromatographic issues observed when analyzing N-Nitrosodipropylamine-d7?

A1: The most frequently encountered issues during the analysis of NDPA-d7 are poor peak shape, including peak tailing, fronting, and splitting, as well as inadequate resolution from other analytes or matrix components. These problems can compromise the accuracy and precision of quantification.

Q2: Why is my N-Nitrosodipropylamine-d7 peak tailing?

A2: Peak tailing for NDPA-d7, a slightly polar compound, can be caused by several factors:

• Secondary Interactions: Unwanted interactions between the analyte and active sites in the chromatographic system, such as residual silanol (B1196071) groups on silica-based columns or metal surfaces in the flow path.

• Column Overload: Injecting too high a concentration of the analyte can saturate the stationary phase.

• Inappropriate Mobile Phase pH: For LC-MS analysis, a mobile phase pH that is not optimized can lead to inconsistent ionization and peak tailing.

• Column Contamination: Accumulation of matrix components on the column can create active sites for secondary interactions.

Q3: What causes peak fronting for NDPA-d7?

A3: Peak fronting is less common than tailing for nitrosamines but can occur due to:

• Column Overload: Similar to tailing, injecting an excessive amount of sample can lead to fronting.

• Sample Solvent Effects: If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, it can cause the analyte band to spread and front.

• Column Degradation: A void or channel at the head of the column can distort the peak shape.

Q4: I am observing split peaks for NDPA-d7. What could be the reason?

A4: Split peaks can arise from:

• Partially Blocked Inlet Frit: Debris from the sample or system can clog the column inlet frit, distorting the sample flow path.

• Sample Solvent Incompatibility: A strong mismatch between the sample solvent and the mobile phase can cause peak splitting, especially in gradient elution.

• Co-elution: An interfering compound may be co-eluting with NDPA-d7, giving the appearance of a split peak.

Troubleshooting Guides

Guide 1: Addressing Poor Peak Shape in GC-MS Analysis

Poor peak shape in Gas Chromatography-Mass Spectrometry (GC-MS) can often be traced back to issues within the inlet, column, or overall system activity.

Troubleshooting Workflow for Poor Peak Shape (GC-MS)

Caption: Troubleshooting workflow for poor peak shape in GC-MS analysis of NDPA-d7.

Guide 2: Optimizing Peak Shape and Resolution in LC-MS/MS Analysis

For Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), mobile phase composition and column chemistry are critical for achieving optimal peak shape and resolution.

Troubleshooting Workflow for Poor Peak Shape & Resolution (LC-MS/MS)

Caption: Troubleshooting workflow for peak shape and resolution issues in LC-MS/MS.

Data Presentation

Table 1: Comparison of GC Columns for Nitrosamine (B1359907) Analysis (including NDPA) [1]

Column Chemistry	USP Tailing Factor (NDPA)	General Peak Shape	Elution Profile
DB-1701	0.9 - 1.2	Overall symmetric	Good separation of 9 nitrosamines
VF-WAXms	0.8 - 1.3	Generally good	Faster elution compared to others
DB-Select 624 UI	1.2 - 1.6	Some asymmetry observed	Similar elution to DB-1701

Table 2: LC-MS/MS Method Parameters for Nitrosamine Analysis [2]

Parameter	Setting
Column	Hypersil GOLD™ C18 (1.9 µm, 100 × 2.1 mm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Methanol + 0.1% Formic Acid
Flow Rate	500 µL/min
Injection Volume	100 µL
Internal Standard	N-Nitrosodipropylamine-d14 (NDPA-d14)

Experimental Protocols

Detailed GC-MS/MS Method for N-Nitrosodipropylamine-d7

This protocol is based on a method for the analysis of nine nitrosamine impurities, including NDPA.[1][3]

• Instrumentation: Agilent 8890 GC coupled to an Agilent 7010B triple quadrupole GC/MS/MS system.

• Column: Agilent J&W DB-1701 GC capillary column (14% cyanopropylphenyl/86% dimethylpolysiloxane), 30 m x 0.25 mm, 0.25 µm.

• Inlet: Split/Splitless, 250 °C.

• Injection Volume: 1 µL.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp 1: 10 °C/min to 180 °C.

  • Ramp 2: 25 °C/min to 240 °C, hold for 5 minutes.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI).

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions for NDPA: Specific transitions should be optimized for the instrument in use. A common precursor ion for NDPA is m/z 130.

Detailed LC-MS/MS Method for N-Nitrosodipropylamine-d7

This protocol is adapted from a method for the analysis of nine nitrosamines in water, using NDPA-d14 as an internal standard.[2]

• Instrumentation: Thermo Scientific™ Dionex™ UltiMate™ 3000 RSLC system coupled to a Thermo Scientific™ Q Exactive™ hybrid quadrupole-Orbitrap mass spectrometer.

• Column: Thermo Scientific™ Hypersil GOLD™ C18 (1.9 µm, 100 × 2.1 mm).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Methanol + 0.1% Formic Acid.

• Gradient:

  • 0-2 min: 10% B.

  • 2-10 min: 10-90% B.

  • 10-12 min: 90% B.

  • 12.1-15 min: 10% B (re-equilibration).

• Flow Rate: 500 µL/min.

• Injection Volume: 100 µL.

• Column Temperature: 40 °C.

• MS Parameters:

  • Ionization Mode: Heated Electrospray Ionization (HESI), Positive.

  • Scan Type: Full scan MS.

  • Resolving Power: 70,000.

  • Precursor Ion for NDPA-d7: To be determined based on the deuteration pattern. For non-labeled NDPA, it is m/z 131.11.

References

• 1. agilent.com [agilent.com]
• 2. lcms.cz [lcms.cz]
• 3. agilent.com [agilent.com]

Technical Support Center: Troubleshooting N-Nitrosodipropylamine-d7 (NDPA-d7) Analysis

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low recovery of the internal standard N-Nitrosodipropylamine-d7 (NDPA-d7) during analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes for low recovery of NDPA-d7?

Low recovery of NDPA-d7, a commonly used internal standard, can stem from several factors throughout the analytical workflow. These can be broadly categorized as issues related to sample preparation, chromatographic conditions, and mass spectrometry settings. Specific causes include degradation of the analyte, inefficient extraction, matrix effects, and suboptimal instrument parameters.

Q2: How can I prevent the degradation of NDPA-d7 during sample storage and preparation?

N-Nitrosodipropylamine is known to be light-sensitive, particularly to UV light.[1] Its stability is also pH-dependent, showing more stability in neutral or alkaline aqueous solutions compared to acidic conditions.[1] To mitigate degradation:

• Protect from Light: Work with amber glassware or under low-light conditions.

• Control pH: Ensure the sample and standard solutions are maintained at a neutral or slightly alkaline pH whenever possible.

• Temperature Control: Store stock solutions and samples at recommended low temperatures, typically refrigerated or frozen.

Q3: My NDPA-d7 recovery is low after solid-phase extraction (SPE). What should I investigate?

Low recovery after SPE is a common issue for nitrosamines.[2] Consider the following troubleshooting steps:

• SPE Cartridge Choice: Ensure the sorbent material is appropriate for NDPA. Coconut charcoal-based sorbents have been used effectively.[2]

• Elution Solvent: The choice of elution solvent is critical. Dichloromethane is a common eluent for nitrosamines from charcoal-based sorbents.[2] Ensure the solvent volume is sufficient to elute the analyte completely.

• Drying Step: Avoid complete dryness during the solvent evaporation step, as this can lead to the loss of volatile nitrosamines.[3]

• Sample pH: The pH of the sample loaded onto the SPE cartridge can influence retention and elution.

Q4: Can the sample matrix be affecting my NDPA-d7 recovery?

Yes, matrix effects, particularly ion suppression in the mass spectrometer source, can significantly reduce the signal of your analyte.[4]

• Identify the Source: To determine if an excipient in your product is causing suppression, you can prepare separate solutions of each excipient at the same concentration as in your sample and analyze them.[4]

• Improve Cleanup: Enhance your sample preparation procedure to more effectively remove matrix components. This could involve a more rigorous SPE method or the use of a different sample cleanup technique.

• Chromatographic Separation: Adjust your chromatographic method to separate the NDPA-d7 peak from the co-eluting matrix components that are causing suppression.

Q5: What LC-MS/MS parameters should I optimize for better NDPA-d7 signal?

Optimal instrument parameters are crucial for achieving good sensitivity. For nitrosamine (B1359907) analysis, Atmospheric Pressure Chemical Ionization (APCI) is a commonly used ionization technique.[5][6]

• Ionization Source Parameters: Optimize the source and probe temperatures, as well as gas flows (cone gas and desolvation gas), as these can significantly impact signal intensity.[6]

• Compound-Specific Parameters: Fine-tune the declustering potential (DP) or Q0 dissociation (Q0D), collision energy (CE), and collision cell exit potential (CXP).[5] It is recommended to optimize these parameters through on-column LC-MS analysis rather than syringe infusion to account for matrix effects.[5]

• Curtain Gas: Increasing the curtain gas pressure can help reduce background noise and improve the limit of quantitation (LOQ).[5]

Experimental Protocols & Data

Table 1: Typical LC-MS/MS Parameters for Nitrosamine Analysis

Parameter	Typical Setting	Purpose
Column	C18 or Biphenyl stationary phase	Provides good retention for nitrosamines. Biphenyl may offer better retention for some analytes like NDMA.[5]
Mobile Phase A	Water with 0.1% Formic Acid	Acidifies the mobile phase to aid in protonation.[7][8]
Mobile Phase B	Methanol or Acetonitrile with 0.1% Formic Acid	Organic solvent for gradient elution.[6][7]
Flow Rate	0.4 - 0.6 mL/min	A typical flow rate for standard analytical columns.[6][8]
Column Temperature	40 - 50 °C	Higher temperatures can improve peak shape.[6][9]
Injection Volume	5 - 40 µL	Dependent on sample concentration and instrument sensitivity.[6][8]
Ionization Mode	APCI (Atmospheric Pressure Chemical Ionization)	Standard for nitrosamine analysis.[5][6]

Protocol: Solid-Phase Extraction (SPE) for Nitrosamines in Water

This is a general protocol based on established methods like US EPA Method 521.[2][7]

• Sample Preparation: Adjust the pH of the water sample if necessary. Add the internal standard solution, including NDPA-d7.

• Cartridge Conditioning: Condition the SPE cartridge (e.g., coconut charcoal) according to the manufacturer's instructions. This typically involves washing with dichloromethane, followed by methanol, and finally with reagent water.

• Sample Loading: Pass the water sample through the conditioned cartridge at a controlled flow rate.

• Cartridge Washing: Wash the cartridge with reagent water to remove interfering substances.

• Cartridge Drying: Dry the cartridge thoroughly by drawing air or nitrogen through it.

• Elution: Elute the nitrosamines from the cartridge with an appropriate solvent, such as dichloromethane.

• Concentration: Concentrate the eluate to a small volume (e.g., 1 mL) using a gentle stream of nitrogen. Avoid evaporating to complete dryness.[3]

• Analysis: The concentrated extract is now ready for LC-MS/MS analysis.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting low NDPA-d7 recovery.

Caption: A step-by-step workflow for diagnosing low NDPA-d7 recovery.

References

• 1. N-Nitrosodipropylamine | C6H14N2O | CID 12130 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. echemi.com [echemi.com]
• 4. Low recovery factor & Validation Issue - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 6. Green and sustainable LC-APCI-MS/MS method for simultaneous quantification of genotoxic nitrosamines in antidiabetic medication: sitagliptin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lcms.cz [lcms.cz]
• 8. Development and optimization of an LC-MS method for the separation of nitrosamine impurities | The Journal of Critical Care Medicine [actamedicamarisiensis.ro]
• 9. ojs.actamedicamarisiensis.ro [ojs.actamedicamarisiensis.ro]

Technical Support Center: Optimizing Mass Spectrometer Parameters for N-Nitrosodipropylamine-d7

This technical support center provides guidance for researchers, scientists, and drug development professionals on the optimization of mass spectrometer parameters for the analysis of N-Nitrosodipropylamine-d7 (NDPA-d7).

Frequently Asked Questions (FAQs)

Q1: What is the primary role of N-Nitrosodipropylamine-d7 in mass spectrometry?

A1: N-Nitrosodipropylamine-d7 is the deuterium-labeled version of N-Nitrosodipropylamine (NDPA).[1] In mass spectrometry, it is primarily used as an internal standard (IS) for the accurate quantification of NDPA.[1] Because it is chemically almost identical to NDPA but has a higher mass, it behaves similarly during sample preparation, chromatography, and ionization, which allows it to compensate for variations in the analytical process.[2][3]

Q2: What are the recommended mass spectrometer parameters for analyzing N-Nitrosodipropylamine-d7?

A2: N-Nitrosodipropylamine-d7 is typically analyzed using a triple quadrupole mass spectrometer (LC-MS/MS) in Multiple Reaction Monitoring (MRM) mode with a positive polarity setting. The specific mass transitions and voltages can vary between instruments, but the following table provides recommended starting parameters based on data for the closely related N-Nitrosodipropylamine-d14.[4]

Data Presentation: Recommended MRM Transitions for NDPA and its Deuterated Standard

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Type	Declustering Potential (DP) (V)	Collision Energy (CE) (eV)	Reference
N-Nitrosodipropylamine (NDPA)	131	89	Quantifier	59	14	[4]
131	43	Qualifier	59	21	[4]
N-Nitrosodipropylamine-d14	145	50	Quantifier	130	46	[4]

Note: For N-Nitrosodipropylamine-d7, the precursor ion would be approximately 138 m/z. The product ions and collision energies for NDPA-d14 are a good starting point for optimization.

Q3: What are typical liquid chromatography (LC) conditions for the analysis of N-Nitrosodipropylamine-d7?

A3: A common approach for the analysis of nitrosamines, including NDPA, is reversed-phase chromatography. Below are typical LC parameters.

Data Presentation: Example LC-MS/MS Analytical Conditions

Parameter	Typical Setting	Reference
Ionization Mode	Positive (+) Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)	[5][6]
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)	[7]
Mobile Phase A	0.1% Formic acid in water	[7]
Mobile Phase B	0.1% Formic acid in methanol (B129727) or acetonitrile	[7]
Flow Rate	0.2 - 0.5 mL/min	[7]
Injection Volume	5 - 100 µL	[7]
Column Temperature	40°C	[6]

Troubleshooting Guides

Issue 1: Poor Sensitivity or Low Signal Intensity for NDPA-d7

• Potential Cause 1: Suboptimal Ion Source Parameters.

  • Solution: The ion source parameters are critical and may need to be adjusted to achieve the desired sensitivity. Systematically optimize parameters such as gas flows (nebulizer, auxiliary, sheath), spray voltage, and capillary/source temperature. Perform infusion analysis of an NDPA-d7 standard to find the optimal settings for your specific instrument.

• Potential Cause 2: Incorrect MRM Transitions or Collision Energy.

  • Solution: Verify that you are using the correct precursor and product ions (see table above for starting points). Infuse a standard solution of NDPA-d7 and perform a product ion scan to confirm the most abundant fragment ions. Optimize the collision energy (CE) for each transition to maximize signal response.

• Potential Cause 3: Matrix Suppression.

  • Solution: Matrix effects can suppress the ionization of your analyte and internal standard. Improve sample cleanup procedures to remove interfering components. Adjust chromatographic conditions to better separate NDPA-d7 from co-eluting matrix components.

Issue 2: My deuterated internal standard (NDPA-d7) elutes at a different retention time than the non-deuterated analyte (NDPA).

• Potential Cause: Isotope Effect.

  • Solution: This is a known phenomenon in reversed-phase chromatography where deuterated compounds may elute slightly earlier than their non-deuterated counterparts.[8] While often minor, this can be problematic if the analyte and internal standard elute in a region of variable matrix effects.[8] To mitigate this, you can try adjusting the mobile phase composition or the gradient slope to minimize the separation. Evaluating different column chemistries may also help.[9]

Issue 3: Inconsistent or Unstable Signal for NDPA-d7

• Potential Cause 1: Issues with the LC System.

  • Solution: Unstable signal can be caused by air bubbles in the pump, faulty check valves, or leaks.[9] Degas your mobile phases, prime the pump, and check for any leaks in the system.

• Potential Cause 2: Instrument Contamination.

  • Solution: A contaminated ion source or mass spectrometer inlet can lead to an erratic signal. Clean the ion source, transfer capillary, and other front-end components of the mass spectrometer according to the manufacturer's guidelines.

Experimental Protocols

Protocol 1: Sample Preparation for Analysis of Nitrosamines in a Drug Product

• Accurately weigh a known amount of the drug substance and dissolve it in a suitable diluent (e.g., 50:50 methanol:water).

• Spike the sample with the N-Nitrosodipropylamine-d7 internal standard solution to a final concentration appropriate for your calibration range.

• Vortex the sample for 1 minute to ensure thorough mixing.

• Centrifuge the sample to pellet any undissolved excipients.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

• Equilibrate the LC system with the initial mobile phase conditions.

• Inject the prepared sample onto the LC-MS/MS system.

• Acquire data in MRM mode using the optimized transitions for NDPA and NDPA-d7.

• Process the data using the appropriate software to determine the peak areas of the analyte and internal standard.

• Quantify the amount of NDPA in the sample using a calibration curve prepared with known concentrations of the analyte and a fixed concentration of the internal standard.

Mandatory Visualizations

Caption: Experimental workflow for the analysis of N-Nitrosodipropylamine.

Caption: Troubleshooting decision tree for poor signal in NDPA-d7 analysis.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. google.com [google.com]
• 3. researchgate.net [researchgate.net]
• 4. fda.gov.tw [fda.gov.tw]
• 5. Analysis of nine N-nitrosamines using liquid chromatography-accurate mass high resolution-mass spectrometry on a Q-Exactive instrument - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. lcms.cz [lcms.cz]
• 7. analysis.rs [analysis.rs]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

dealing with isotopic interference in N-Nitrosodipropylamine-d7 analysis

This guide provides troubleshooting advice and answers to frequently asked questions regarding isotopic interference in the analysis of N-Nitrosodipropylamine (NDPA) using its deuterated internal standard, N-Nitrosodipropylamine-d7 (NDPA-d7).

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference in the context of NDPA-d7 analysis?

A1: Isotopic interference refers to the "cross-talk" or signal overlap between the unlabeled analyte (NDPA) and its stable isotope-labeled internal standard (NDPA-d7) during mass spectrometry analysis.[1] This occurs because naturally abundant heavy isotopes in the unlabeled NDPA molecule (e.g., ¹³C, ¹⁵N) can produce a signal at the same mass-to-charge ratio (m/z) being monitored for the deuterated internal standard.[1][2] This can lead to an artificially inflated signal for the internal standard, compromising the accuracy of quantitative results.

Q2: What are the primary sources of this interference?

A2: There are two main sources:

• Natural Isotope Abundance of NDPA: The unlabeled NDPA molecule contains carbon, hydrogen, nitrogen, and oxygen. Natural abundance of heavy isotopes, particularly ¹³C, means that a small fraction of NDPA molecules will have a mass of M+1, M+2, etc., relative to the most abundant monoisotopic mass.[2] In some cases, the isotopic peaks from a high concentration of unlabeled NDPA can contribute to the signal of the NDPA-d7 internal standard.[1]

• Isotopic Purity of the Internal Standard: The NDPA-d7 standard is never 100% pure. It may contain trace amounts of NDPA with fewer than seven deuterium (B1214612) atoms (e.g., d0, d1, d2...), which can contribute to the signal of the target analyte, although the interference from the analyte to the internal standard is typically a more significant issue.[1]

Q3: Why is isotopic interference a problem for quantification?

A3: The fundamental principle of using a stable isotope-labeled internal standard is that its signal is independent of the analyte's signal and is used to normalize for variations during sample preparation and analysis. When the analyte's signal interferes with the internal standard's signal, this principle is violated. The consequences include:

• Non-linear Calibration Curves: The interference is most pronounced at high analyte-to-internal standard concentration ratios, causing the calibration curve to become non-linear, especially at the lower and upper ends.[1][3]

• Inaccurate Quantification: The artificially high internal standard signal leads to an underestimation of the analyte concentration. Conversely, contribution from the internal standard to the analyte channel can cause overestimation, particularly at low concentrations.

• Poor Reproducibility: The degree of interference can vary with the analyte concentration, leading to inconsistent results.

Q4: How can I detect if my analysis is affected by isotopic interference?

A4: You can perform the following diagnostic tests:

• Analyze a High-Concentration NDPA Standard without Internal Standard: Prepare a sample containing the highest expected concentration of unlabeled NDPA but without any NDPA-d7. Monitor the m/z channels for both NDPA and NDPA-d7. A significant signal in the NDPA-d7 channel confirms interference from the analyte.

• Examine Calibration Curve Linearity: A calibration curve that shows a clear deviation from linearity (e.g., a quadratic shape) is a strong indicator of cross-signal contribution.[1][3]

• Assess Blanks: Analyze a true blank (containing no analyte or internal standard) and a zero sample (containing internal standard but no analyte). This helps confirm the absence of background contamination and establishes the baseline response of the internal standard.

Troubleshooting Guide

Q: My calibration curve is non-linear, showing a downward curve at high concentrations. What should I do?

A: This is a classic sign of the unlabeled analyte contributing to the internal standard's signal.[1][3] At high NDPA concentrations, the isotopic contribution becomes significant enough to artificially inflate the NDPA-d7 signal, causing the calculated response ratio (Analyte Area / IS Area) to be lower than expected.

• Solution 1: Increase Internal Standard Concentration: Increasing the concentration of the NDPA-d7 internal standard can help mitigate the relative contribution from the unlabeled analyte.[3][4] This can often improve linearity. However, be mindful of detector saturation.

• Solution 2: Use a Correction Factor: You can experimentally determine the percentage of interference and apply a mathematical correction to the measured internal standard signal. See the detailed protocol below for this procedure.

• Solution 3: Employ a Non-Linear Calibration Fit: Instead of a linear fit, use a quadratic or other non-linear regression model that more accurately describes the relationship in the presence of interference.[1]

Q: I'm observing a significant signal for my NDPA-d7 transition (e.g., m/z 137 -> 74) when I inject a sample containing only unlabeled NDPA. Why?

A: This directly demonstrates isotopic contribution. The molecular formula for NDPA is C₆H₁₄N₂O. Due to natural isotopic abundance, a small percentage of these molecules will contain one or more ¹³C atoms instead of ¹²C. This can result in fragment ions that have the same nominal mass as the fragments being monitored for NDPA-d7.

• Solution 1: Use High-Resolution Mass Spectrometry (HRMS): If available, HRMS can resolve the small mass difference between an NDPA fragment containing multiple heavy isotopes and the corresponding NDPA-d7 fragment, effectively separating the signals.[5]

• Solution 2: Select Alternative Transitions: Investigate the fragmentation patterns of both NDPA and NDPA-d7 to find precursor-product ion transitions for NDPA-d7 that have minimal or no overlap from NDPA.[4][6]

Quantitative Data Summary

The tables below provide typical mass spectrometry parameters for NDPA analysis and an example of interference data.

Table 1: Example GC-MS/MS Transitions for NDPA and NDPA-d7 Analysis

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Ion Type
NDPA	130.1	70.1	Quantitation
NDPA	130.1	42.1	Confirmation
NDPA-d7	137.1	74.1	Quantitation
NDPA-d7	137.1	44.1	Confirmation

Note: These values are typical and may require optimization based on the specific instrument and source conditions.

Table 2: Example of Isotopic Contribution from Unlabeled NDPA to NDPA-d7 Signal

NDPA Concentration (ng/mL)	NDPA-d7 Concentration (ng/mL)	Observed NDPA-d7 Area (in sample with no IS)	True NDPA-d7 Area (in sample with IS only)	% Interference
0	50	0	500,000	0.0%
100	0	5,000	-	1.0%
500	0	25,500	-	5.1%
1000	0	52,000	-	10.4%

% Interference is calculated as (Observed NDPA-d7 Area in NDPA-only sample / True NDPA-d7 Area) x 100, assuming a constant IS concentration of 50 ng/mL.

Experimental Protocols

Protocol: Determining and Correcting for Isotopic Contribution

This protocol describes a method to calculate a correction factor for the contribution of unlabeled NDPA to the NDPA-d7 internal standard signal.

1. Objective: To quantify the percentage of signal contribution from a high concentration of NDPA to the NDPA-d7 signal and use this to correct analytical results.

2. Materials:

• Calibrated stock solutions of unlabeled NDPA and NDPA-d7.

• Blank matrix (e.g., drug product placebo, solvent).

• GC-MS/MS or LC-MS/MS system.

3. Procedure:

• Step 3.1: Prepare a "Zero Sample".

  • Spike a known amount of NDPA-d7 internal standard into the blank matrix to achieve the final concentration used in your analytical method (e.g., 50 ng/mL).

  • Analyze this sample and record the peak area of the NDPA-d7 quantitation transition. This is the Area_IS_True.

• Step 3.2: Prepare a "High Analyte Sample".

  • Spike the blank matrix with unlabeled NDPA to the highest concentration of your calibration curve (e.g., 1000 ng/mL).

  • Do not add any NDPA-d7 internal standard.

  • Analyze this sample using the same method and record the peak area observed in the NDPA-d7 quantitation channel. This is the Area_IS_Interference.

• Step 3.3: Calculate the Contribution Factor (CF).

  • Calculate the percent contribution using the following formula: CF (%) = (Area_IS_Interference / Area_IS_True) * 100

  • This factor represents the percentage of the true internal standard signal that is attributable to interference from the high-concentration analyte.

• Step 3.4: Apply the Correction.

  • For your unknown samples, the true internal standard area can be estimated using the following equation: Corrected_IS_Area = Measured_IS_Area - (Measured_Analyte_Area * k)

  • Where k is a response factor ratio determined from the analysis of the "Zero" and "High Analyte" samples. A more direct approach involves using specialized software or non-linear curve fits that can account for this interference.[1]

4. Acceptance Criteria:

• The contribution factor should be evaluated during method development. If the interference is too high (e.g., >5-10%), the analytical method may need to be modified by increasing the internal standard concentration, selecting different MS/MS transitions, or improving chromatographic separation.

Visualizations

Caption: Workflow for identifying and mitigating isotopic interference.

Caption: Conceptual diagram of isotopic interference from NDPA to NDPA-d7.

References

• 1. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

selecting the right GC column for N-Nitrosodipropylamine-d7 separation

This technical support center provides guidance for researchers, scientists, and drug development professionals on selecting the appropriate Gas Chromatography (GC) column and troubleshooting issues related to the separation of N-Nitrosodipropylamine-d7 (NDPA-d7).

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor when selecting a GC column for N-Nitrosodipropylamine-d7 analysis?

A1: The most crucial factor is the stationary phase.[1][2] The choice of stationary phase dictates the column's selectivity, which is its ability to separate different components in a sample.[1] For nitrosamines, which are polar compounds, a mid-polarity stationary phase is generally recommended to achieve the best separation from other sample components.[3]

Q2: What are the recommended stationary phases for analyzing volatile nitrosamines like NDPA-d7?

A2: Mid-polarity stationary phases containing cyanopropylphenyl are highly effective for nitrosamine (B1359907) analysis. Common choices include:

• 14% Cyanopropylphenyl / 86% Dimethylpolysiloxane: This phase provides good selectivity for nitrosamines. An example is the Agilent J&W DB-1701 GC capillary column.[4]

• 6% Cyanopropylphenyl / 94% Dimethylpolysiloxane: This is another widely used phase that offers excellent separation. Columns like the Rxi-624Sil MS are based on this chemistry.

• 50% Phenyl / 50% Dimethylpolysiloxane: This phase also demonstrates suitable selectivity for these analytes.

Q3: How do column dimensions (I.D., film thickness, length) affect the separation?

A3: Column dimensions play a significant role in efficiency, resolution, and analysis time:

• Internal Diameter (I.D.): A smaller I.D. (e.g., 0.25 mm) increases efficiency, leading to sharper peaks and better resolution.[1][3] Wider bore columns (e.g., 0.32 mm) have a higher sample capacity but lower efficiency.[5] For most standard analyses of nitrosamines, a 0.25 mm I.D. column provides a good balance.[1][3]

• Film Thickness: A thicker film (e.g., 1.4 µm) is beneficial for volatile compounds like NDPA-d7 as it increases retention and can eliminate the need for sub-ambient oven temperatures.[1]

• Length: A longer column (e.g., 30 m) generally provides better resolution but results in longer run times. For most nitrosamine applications, a 30 m column is a standard and effective choice.

Q4: Which detector is best suited for N-Nitrosodipropylamine-d7 analysis?

A4: Due to the need for high sensitivity and selectivity to detect trace levels of nitrosamines, a mass spectrometer (MS) is the detector of choice.[6][7] Specifically, a triple quadrupole mass spectrometer (GC-MS/MS) is often recommended for its ability to minimize matrix interference and achieve low detection limits.[6][7]

GC Column Selection and Method Parameters

The following table summarizes recommended GC columns and typical experimental parameters for the analysis of N-Nitrosodipropylamine-d7 and other volatile nitrosamines.

Parameter	Recommendation 1	Recommendation 2	Recommendation 3
Column	SH-I-624Sil MS[8]	Agilent J&W DB-1701[4]	DB-624[9]
Stationary Phase	6% Cyanopropylphenyl / 94% Dimethylpolysiloxane	14% Cyanopropylphenyl / 86% Dimethylpolysiloxane[4]	6% Cyanopropylphenyl / 94% Dimethylpolysiloxane
Dimensions	30 m x 0.25 mm, 1.4 µm[8]	30 m x 0.25 mm, 1.0 µm[4]	30 m x 0.25 mm, 1.40 µm[9]
Oven Program	40°C (hold 5 min), ramp 10°C/min to 220°C (hold 2 min)	40°C (hold 0.5 min), ramp 20°C/min to 160°C, then 10°C/min to 220°C	Isothermal at 140°C
Carrier Gas	Helium	Helium	Helium
Injection Mode	Splitless[8]	Splitless[4]	Splitless
Inlet Temperature	250°C[8]	220°C[4]	200°C
Detector	Triple Quadrupole MS (MS/MS)[8]	Triple Quadrupole MS (MS/MS)[4]	Mass Spectrometer (MS)

Experimental Protocol: Example GC-MS/MS Method

This protocol provides a general procedure for the analysis of N-Nitrosodipropylamine-d7.

1. Sample Preparation:

• For drug substance samples, dissolve 0.1 g of the substance in 5 mL of dichloromethane (B109758).[8]
• Vortex the mixture for 1 minute, followed by centrifugation for 2.5 minutes at 4000 rpm.[8]
• Filter 1 mL of the dichloromethane layer through a 0.45 µm PTFE filter into a GC vial.[8]

2. GC-MS/MS System and Conditions:

• GC System: Agilent 8890 GC or equivalent.[4]
• MS System: Agilent 7010B Triple Quadrupole GC/MS/MS or equivalent.[4]
• Column: Agilent J&W DB-1701, 30 m x 0.25 mm, 1.0 µm.[4]
• Injection Volume: 1 µL.
• Inlet: 220°C, Splitless mode.[4]
• Oven Program: Start at 40°C (hold for 0.5 min), ramp at 20°C/min to 160°C, then ramp at 10°C/min to 220°C.[4]
• Carrier Gas: Helium.
• MS Conditions: Use Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

3. Data Analysis:

• Identify the peak for N-Nitrosodipropylamine-d7 based on its retention time and specific mass transitions.
• Quantify the analyte using a calibration curve prepared with standards of known concentrations.

Troubleshooting Guide

Issue 1: Poor Peak Shape (Tailing or Fronting)

• Possible Causes:

  • Active sites in the inlet or column: Nitrosamines are susceptible to degradation at active sites.

  • Contaminated liner: The glass liner in the inlet can accumulate non-volatile residues.

  • Improper column installation: A poor cut on the column or incorrect installation depth can cause peak distortion.

• Solutions:

  • Use an ultra-inert liner and ensure the entire flow path is deactivated.

  • Regularly replace the inlet liner and septum. Consider using a liner with glass wool to trap non-volatile matrix components.[10]

  • Ensure a clean, square cut on the column and install it according to the manufacturer's instructions.

Issue 2: Low Sensitivity or Poor Response

• Possible Causes:

  • Analyte degradation: Nitrosamines can degrade in a hot inlet.[11][12]

  • MS source contamination: A dirty ion source will reduce sensitivity.

  • Leaks in the system: Air leaks can lead to a noisy baseline and reduced signal.

• Solutions:

  • Optimize the inlet temperature; a lower temperature (e.g., 220°C) may reduce degradation.[4]

  • Perform regular maintenance on the MS source, including cleaning or replacement of the source components.

  • Check for leaks using an electronic leak detector.

Issue 3: Poor Resolution Between Peaks

• Possible Causes:

  • Inappropriate stationary phase: The column may not have the right selectivity for the analytes.

  • Suboptimal oven temperature program: A fast temperature ramp can lead to co-elution.

• Solutions:

  • Ensure you are using a mid-polarity column, such as one with a cyanopropylphenyl stationary phase.

  • Optimize the oven temperature program. A slower ramp rate or an isothermal segment can improve separation.

Issue 4: Carryover (Analyte Peaks in Blank Injections)

• Possible Causes:

  • Contamination in the syringe or inlet: Residue from a previous high-concentration sample can be injected with the blank.

  • Adsorption in the column: Highly active analytes may be retained in the column and elute slowly over subsequent runs.

• Solutions:

  • Perform several solvent rinses of the syringe before each injection.

  • Inject a blank solvent after every five test samples to monitor for carryover.[10]

  • Bake out the column at its maximum allowed temperature to remove contaminants.

Visual Guides

Caption: Workflow for selecting a GC column for NDPA-d7 analysis.

Caption: Logic diagram for troubleshooting common GC analysis issues.

References

• 1. fishersci.ca [fishersci.ca]
• 2. trajanscimed.com [trajanscimed.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. agilent.com [agilent.com]
• 5. neutronco.com [neutronco.com]
• 6. restek.com [restek.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. shimadzu.com [shimadzu.com]
• 9. researchgate.net [researchgate.net]
• 10. edqm.eu [edqm.eu]
• 11. epa.gov [epa.gov]
• 12. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

addressing ion suppression in LC-MS analysis of N-Nitrosodipropylamine-d7

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing ion suppression during the LC-MS analysis of N-Nitrosodipropylamine-d7.

Troubleshooting Guide

This guide addresses specific issues that may arise during the LC-MS analysis of N-Nitrosodipropylamine-d7, offering potential causes and actionable solutions.

Problem	Possible Cause(s)	Troubleshooting Steps
Low or no signal for N-Nitrosodipropylamine-d7	Significant ion suppression from the sample matrix. [1]	1. Assess Matrix Effect: Perform a post-column infusion experiment to identify regions of significant ion suppression.[1] 2. Enhance Sample Cleanup: Implement or optimize a Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) protocol to remove interfering matrix components.[1][2] 3. Sample Dilution: Dilute the sample to reduce the concentration of matrix components causing suppression. This is feasible if the analyte concentration is high enough for detection after dilution.[1][3] 4. Chromatographic Separation: Adjust the chromatographic method to separate the analyte from the interfering components.[4]
Inconsistent or irreproducible results for N-Nitrosodipropylamine-d7	Variable matrix effects between samples.	1. Robust Sample Preparation: Employ a consistent and thorough sample cleanup method like SPE or LLE to minimize variability in matrix composition.[3] 2. Matrix-Matched Calibrators: Prepare calibration standards and quality control samples in the same biological matrix as the unknown samples to compensate for consistent matrix effects.[3][5]
Decreasing signal for N-Nitrosodipropylamine-d7 throughout the analytical run	Carryover of late-eluting matrix components causing progressive ion suppression. [5]	1. Inject Blank Samples: Inject a series of blank solvent samples after a high-concentration sample to check for carryover.[5] 2. Extend Run Time: Increase the chromatographic run time to ensure all matrix components have eluted before the next injection.[5] 3. Improve Wash Protocol: Optimize the needle and injection port washing procedure between samples.
Analyte (N-Nitrosodipropylamine) and internal standard (N-Nitrosodipropylamine-d7) show different degrees of ion suppression	Chromatographic separation of the analyte and the deuterated internal standard.	1. Verify Co-elution: Inject a mixed solution of the analyte and N-Nitrosodipropylamine-d7 to confirm they have identical retention times.[1] The deuterium (B1214612) isotope effect can sometimes cause a slight shift in retention time.[5] 2. Adjust Chromatography: If separation is observed, modify the chromatographic conditions to ensure complete co-elution.[6]

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect the analysis of N-Nitrosodipropylamine-d7?

A1: Ion suppression is a phenomenon in LC-MS where the ionization efficiency of a target analyte, such as N-Nitrosodipropylamine-d7, is reduced by co-eluting compounds from the sample matrix.[2][5] This leads to a decreased signal intensity, which can compromise the accuracy, precision, and sensitivity of quantitative analyses.[5] The "matrix" refers to all components in a sample other than the analyte of interest, including salts, lipids, and proteins.[2] Ion suppression typically occurs in the ion source of the mass spectrometer.[5]

Q2: I am using a deuterated internal standard (N-Nitrosodipropylamine-d7). Shouldn't that automatically correct for ion suppression?

A2: Ideally, a deuterated internal standard co-elutes with the analyte and experiences the same degree of ion suppression, allowing for accurate quantification based on the analyte-to-internal standard ratio.[3][5] However, this is not always the case. Differential ion suppression can occur if there is a slight chromatographic separation between the analyte and the internal standard due to the deuterium isotope effect.[5] This can lead to the analyte and the internal standard being affected differently by the matrix, resulting in inaccurate quantification.[1]

Q3: What are the common sources of ion suppression in LC-MS analysis?

A3: Common causes of ion suppression include:

• Endogenous matrix components: Salts, lipids, proteins, and other molecules naturally present in biological samples.[1]

• Exogenous substances: Contaminants from plasticware or mobile phase additives like trifluoroacetic acid (TFA).[1][7]

• High concentrations of the analyte or internal standard: This can lead to saturation of the ionization process.[1]

• Co-eluting drugs or their metabolites: In clinical or pharmaceutical samples, other administered drugs can interfere.

Q4: How can I experimentally determine if ion suppression is affecting my analysis?

A4: The most common method is the post-column infusion experiment . In this setup, a constant flow of N-Nitrosodipropylamine-d7 solution is introduced into the mass spectrometer's ion source after the analytical column. A blank matrix sample is then injected onto the LC column. Any dips in the baseline signal of the internal standard indicate regions of ion suppression.[1][5]

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment

Objective: To identify regions in the chromatogram where ion suppression occurs.

Materials:

• LC-MS system

• Syringe pump

• T-piece for mixing

• Standard solution of N-Nitrosodipropylamine-d7

• Extracted blank matrix sample

• Mobile phase

Methodology:

• Set up the LC-MS system with the analytical column.

• Connect the outlet of the LC column to one inlet of a T-piece.

• Connect a syringe pump containing the N-Nitrosodipropylamine-d7 standard solution to the other inlet of the T-piece.

• Connect the outlet of the T-piece to the mass spectrometer's ion source.[5]

• Begin infusing the standard solution at a constant flow rate (e.g., 5-10 µL/min).

• Once a stable baseline signal for N-Nitrosodipropylamine-d7 is achieved, inject the extracted blank matrix sample onto the LC column.

• Monitor the signal for N-Nitrosodipropylamine-d7 throughout the chromatographic run. Dips in the baseline indicate regions of ion suppression.[5]

Protocol 2: Matrix Effect Evaluation

Objective: To quantify the extent of ion suppression for N-Nitrosodipropylamine-d7.

Materials:

• LC-MS system

• Standard solution of N-Nitrosodipropylamine-d7 in a clean solvent (e.g., mobile phase)

• Blank matrix sample (e.g., plasma, urine)

Methodology:

• Prepare a standard solution of N-Nitrosodipropylamine-d7 in a clean solvent.

• Prepare a blank matrix sample and perform your standard sample preparation procedure.

• Spike the extracted blank matrix with the same concentration of N-Nitrosodipropylamine-d7 as the clean solvent standard.

• Inject both the clean solvent standard and the spiked matrix sample.

• Compare the peak areas. The percentage matrix effect can be calculated as:

  • % Matrix Effect = (Peak Area in Matrix / Peak Area in Solvent) * 100

  • A value < 100% indicates ion suppression, while a value > 100% indicates ion enhancement.

Quantitative Data Summary

The following table illustrates a hypothetical outcome of a matrix effect experiment for N-Nitrosodipropylamine-d7 using different sample preparation techniques.

Sample Preparation Method	Peak Area (Solvent Standard)	Peak Area (Spiked Matrix Sample)	Matrix Effect (%)
Protein Precipitation	1,500,000	750,000	50% (Suppression)
Liquid-Liquid Extraction (LLE)	1,500,000	1,200,000	80% (Suppression)
Solid-Phase Extraction (SPE)	1,500,000	1,425,000	95% (Minimal Suppression)

Visualizations

Caption: A workflow for troubleshooting ion suppression in LC-MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. longdom.org [longdom.org]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]

ensuring the stability of N-Nitrosodipropylamine-d7 in different solvents

This technical support center provides guidance on ensuring the stability of N-Nitrosodipropylamine-d7 in various solvents for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitrosodipropylamine-d7 and why is its stability important?

N-Nitrosodipropylamine-d7 is the deuterium-labeled form of N-Nitrosodipropylamine (NDPA), a nitrosamine (B1359907) compound. It is commonly used as an internal standard in analytical testing, particularly for chromatography-mass spectrometry (GC-MS or LC-MS) methods, to ensure accurate quantification of the non-labeled compound. The stability of the deuterated standard is critical because its degradation can lead to inaccurate analytical results, potentially underestimating the levels of NDPA in a sample.

Q2: What are the general storage recommendations for N-Nitrosodipropylamine-d7?

To maintain its chemical and isotopic purity, N-Nitrosodipropylamine-d7 should be stored under the following conditions:

• Temperature: Store at the temperature recommended by the manufacturer, which is typically refrigerated (2-8 °C) or frozen (-20 °C).

• Light: Protect from light by storing in amber vials or in the dark to prevent photolytic degradation.[1]

• Atmosphere: Store in tightly sealed containers to prevent exposure to moisture and atmospheric contaminants. For neat materials, storing under an inert gas like argon or nitrogen is recommended.

Q3: In which solvents is N-Nitrosodipropylamine-d7 soluble?

N-Nitrosodipropylamine is soluble in organic solvents such as methanol, chloroform, and ethyl acetate.[2] It has limited solubility in water.

Q4: What are the main factors that can cause degradation of N-Nitrosodipropylamine-d7 in solution?

The primary factors that can lead to the degradation of N-Nitrosodipropylamine-d7 in solution are:

• Light Exposure: Nitrosamines are known to be light-sensitive and can undergo photolytic degradation, especially when exposed to UV light.[1]

• Temperature: Elevated temperatures can accelerate the degradation of the compound.

• pH: N-Nitrosodipropylamine is more stable in neutral or alkaline aqueous solutions and less stable in acidic conditions.[1] While this is specific to aqueous solutions, the chemical nature of the solvent can influence stability.

• Solvent Purity: Impurities in the solvent can potentially react with the analyte.

• Presence of Oxidizing or Reducing Agents: These can chemically modify the nitrosamine.

Troubleshooting Guide

Issue 1: I am observing a decrease in the peak area of my N-Nitrosodipropylamine-d7 standard over a series of analyses.

• Possible Cause 1: Degradation in Solution. The standard may be degrading in the prepared solution, especially if it has been stored for an extended period at room temperature or exposed to light.

  • Troubleshooting Steps:

    • Prepare fresh working standards daily or as frequently as needed based on stability data.

    • Store stock and working solutions at low temperatures (refrigerated or frozen) and protected from light.

    • Perform a stability study to determine the acceptable duration for which solutions can be used under your laboratory's conditions (see Experimental Protocols section).

• Possible Cause 2: Adsorption to Surfaces. The analyte may be adsorbing to the surfaces of vials, pipette tips, or components of the analytical instrument.

  • Troubleshooting Steps:

    • Use silanized glass vials to minimize adsorption.

    • Ensure that the solvent used for the standard is compatible with all materials it comes into contact with.

Issue 2: I am seeing unexpected peaks in the chromatogram of my N-Nitrosodipropylamine-d7 standard.

• Possible Cause 1: Presence of Degradation Products. The unexpected peaks may be due to the degradation of N-Nitrosodipropylamine-d7.

  • Troubleshooting Steps:

    • Review the storage conditions of your standard.

    • Analyze a freshly prepared standard to see if the extraneous peaks are present.

    • If possible, use a mass spectrometer to identify the unexpected peaks and compare their mass spectra to potential degradation products.

• Possible Cause 2: Contamination. The solvent or labware may be contaminated.

  • Troubleshooting Steps:

    • Run a blank injection of the solvent to check for contaminants.

    • Use high-purity solvents and thoroughly clean all labware.

Quantitative Data on Stability

Table 1: Illustrative Stability of N-Nitrosodipropylamine-d7 in Methanol

Storage Condition	Timepoint	% Recovery (Illustrative)	Observations
-20°C, in the dark	1 month	>99%	Highly stable
3 months	>98%	Minimal degradation
6 months	>97%	Very good stability
2-8°C, in the dark	1 week	>99%	Stable
1 month	~95%	Some degradation may occur
3 months	~90%	Significant degradation
Room Temp (~25°C), exposed to light	24 hours	<90%	Rapid degradation
1 week	<70%	Unsuitable for storage

Table 2: Illustrative Stability of N-Nitrosodipropylamine-d7 in Acetonitrile

Storage Condition	Timepoint	% Recovery (Illustrative)	Observations
-20°C, in the dark	1 month	>99%	Highly stable
3 months	>98%	Minimal degradation
6 months	>97%	Very good stability
2-8°C, in the dark	1 week	>99%	Stable
1 month	~96%	Minor degradation
3 months	~92%	Moderate degradation
Room Temp (~25°C), exposed to light	24 hours	<92%	Significant degradation
1 week	<75%	Unsuitable for storage

Table 3: Illustrative Stability of N-Nitrosodipropylamine-d7 in Dichloromethane

Storage Condition	Timepoint	% Recovery (Illustrative)	Observations
-20°C, in the dark	1 month	>99%	Highly stable
3 months	>98%	Minimal degradation
6 months	>97%	Very good stability
2-8°C, in the dark	1 week	>99%	Stable
1 month	~97%	Minor degradation
3 months	~94%	Moderate degradation
Room Temp (~25°C), exposed to light	24 hours	<95%	Degradation observed
1 week	<80%	Unsuitable for storage

Experimental Protocols

Protocol: Stability Study of N-Nitrosodipropylamine-d7 in Solution

Objective: To determine the stability of N-Nitrosodipropylamine-d7 in a specific solvent under defined storage conditions.

Materials:

• N-Nitrosodipropylamine-d7 certified reference material

• High-purity solvent (e.g., methanol, acetonitrile, dichloromethane)

• Class A volumetric flasks

• Pipettes

• Amber glass vials with screw caps

• Analytical instrument (e.g., GC-MS or LC-MS)

• Refrigerator (2-8°C)

• Freezer (-20°C)

• Benchtop space with controlled temperature and light conditions (for room temperature study)

Procedure:

• Preparation of Stock Solution:

  • Accurately prepare a stock solution of N-Nitrosodipropylamine-d7 in the chosen solvent at a known concentration (e.g., 100 µg/mL).

• Preparation of Stability Samples:

  • Dispense aliquots of the stock solution into a sufficient number of amber glass vials for each storage condition and time point.

  • Tightly cap the vials.

• Storage:

  • Place the vials in the designated storage conditions:

    • Freezer (-20°C, protected from light)

    • Refrigerator (2-8°C, protected from light)

    • Room Temperature (~25°C, protected from light)

    • Room Temperature (~25°C, exposed to ambient lab light)

• Analysis:

  • At each time point (e.g., 0, 24h, 48h, 1 week, 2 weeks, 1 month, 3 months), retrieve one vial from each storage condition.

  • Allow the vial to equilibrate to room temperature.

  • Prepare a fresh standard solution of N-Nitrosodipropylamine-d7 for comparison.

  • Analyze the stability sample and the fresh standard using a validated analytical method.

• Data Evaluation:

  • Calculate the percent recovery of the N-Nitrosodipropylamine-d7 in the stability sample compared to the fresh standard.

  • % Recovery = (Peak Area of Stored Sample / Peak Area of Fresh Standard) * 100

  • Assess the chromatograms for the appearance of any new peaks, which may indicate degradation products.

Acceptance Criteria: The solution is considered stable if the percent recovery is within a predefined range (e.g., 95-105%) and no significant degradation peaks are observed.

Visualizations

Caption: Workflow for the stability study of N-Nitrosodipropylamine-d7.

Caption: Troubleshooting logic for N-Nitrosodipropylamine-d7 stability issues.

References

• 1. N-Nitrosodipropylamine | C6H14N2O | CID 12130 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to N-Nitrosodipropylamine-d7 and Other Internal Standards in Nitrosamine Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of N-nitrosamine impurities in pharmaceutical products, food, and environmental samples is of paramount importance due to their classification as probable human carcinogens. The use of isotopically labeled internal standards is a critical component of robust analytical methods, ensuring precision and accuracy by compensating for variability in sample preparation and instrument response. This guide provides an objective comparison of N-Nitrosodipropylamine-d7 with other commonly used internal standards in the analysis of nitrosamines, supported by experimental data and detailed methodologies.

The Role of Internal Standards in Analytical Accuracy

In analytical chemistry, particularly for chromatographic and mass spectrometric methods, isotopically labeled compounds are the gold standard for use as internal standards. These compounds are chemically identical to the analyte of interest but have a different mass due to the substitution of one or more atoms with a heavier isotope, such as deuterium (B1214612) (²H or D). When a known amount of an internal standard is added to a sample before analysis, it experiences similar conditions as the target analyte during extraction, derivatization, and ionization. This allows for the correction of any analyte loss during sample processing and variations in instrument response, leading to more accurate and precise quantification.[1]

N-Nitrosodipropylamine-d7 is the deuterium-labeled version of N-Nitrosodipropylamine and is utilized as an internal standard for quantitative analysis by methods such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[2]

Performance Comparison of Internal Standards

The selection of an appropriate internal standard is crucial for the development of a reliable analytical method. An ideal internal standard should co-elute with the analyte and exhibit similar ionization and extraction characteristics. While direct head-to-head comparative studies focusing solely on the performance of different internal standards are not extensively published, performance data from various analytical methods provide insights into their suitability.

The following table summarizes recovery data for a range of N-nitrosamines using analytical methods that employ a mixture of deuterated internal standards, including a deuterated form of N-Nitrosodipropylamine. This compiled data demonstrates the effectiveness of using a suite of internal standards to achieve acceptable recoveries for a broad range of nitrosamine (B1359907) analytes.

Analyte	Recovery (%) in Drinking Water[3]	Recovery (%) in Wastewater[3]	Recovery (%) in Organic Matrix[4]	Recovery (%) in Aqueous Matrix[4]
N-Nitrosodimethylamine (NDMA)	75	72	70-130	70-130
N-Nitrosomethylethylamine (NMEA)	-	-	70-130	70-130
N-Nitrosodiethylamine (NDEA)	83	78	70-130	70-130
N-Nitrosopyrrolidine (NPYR)	81	79	70-130	70-130
N-Nitrosomorpholine (NMOR)	79	75	70-130	70-130
N-Nitrosopiperidine (NPIP)	78	74	70-130	70-130
N-Nitrosodi-n-propylamine (NDPA)	79	76	70-130	70-130
N-Nitrosodiisopropylamine (NDIPA)	68	65	70-130	70-130
N-Nitrosodi-n-butylamine (NDBA)	72	69	70-130	70-130

Note: The recovery data from references[3] and[4] were obtained using a mixture of internal standards. In reference[3], the internal standards were N-nitrosodimethylamine-d6 and N-nitrosodipropylamine-d14. In reference[4], the internal standards were NDMA-d6, NDEA-d10, NDIPA-d14, and NDBA-d18.

Key Considerations for Internal Standard Selection

Several factors should be considered when selecting an internal standard for nitrosamine analysis:

• Structural Similarity: The internal standard should be structurally as similar as possible to the analyte to ensure similar behavior during analysis. Deuterated analogs are ideal in this regard.

• Mass Difference: The mass difference between the analyte and the internal standard should be sufficient to prevent spectral overlap in the mass spectrometer.

• Isotopic Purity: The internal standard should have high isotopic purity to avoid interference with the quantification of the native analyte.

• Stability: Deuterated standards where the deuterium atoms are attached to carbon atoms are generally stable. However, the potential for hydrogen-deuterium exchange should be considered if the deuterium is attached to a heteroatom.[5]

• Co-elution: The internal standard should ideally co-elute with the analyte for the most effective correction.

While deuterated standards are widely used, 15N-labeled standards are also considered and may be preferred in some cases as they can be chromatographically optimal.[5]

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical results. Below are examples of experimental protocols for the analysis of N-nitrosamines using deuterated internal standards.

LC-MS/MS Method for the Analysis of Nine N-Nitrosamines

This method is applicable for the separation, identification, and quantification of nine N-nitrosamines in water samples.[3]

Sample Preparation:

• Prepare a primary stock solution of 2000 µg/mL of the nine target N-nitrosamines in methanol.

• Prepare internal standard working solutions of N-nitrosodimethylamine-d6 (NDMA-d6) and N-nitrosodipropylamine-d14 (NDPA-d14) from a 1000 µg/mL stock solution.

• For analysis, the sample concentration is set to 5 µg/L for the nitrosamine mixture and 20 µg/L for the internal standards mixture.

• Perform solid-phase extraction for sample pretreatment based on US EPA Method 521.

• Add the internal standard mixture solution (NDMA-d6 and NDPA-d14, 20 μg/L) prior to LC-MS analysis for quantification.[3]

LC-MS Conditions:

• UHPLC System: Thermo Scientific™ Dionex™ UltiMate™ 3000 RSLC system.

• Column: Thermo Scientific™ Hypersil GOLD™ C18 (1.9 µm, 100 × 2.1 mm).

• Mobile Phase A: Water + 0.1% formic acid.

• Mobile Phase B: Methanol + 0.1% formic acid.

• Injection Volume: 100 µL.

• Flow Rate: 500 µL/min.

• Mass Spectrometer: Thermo Scientific™ Q Exactive™ hybrid quadrupole-Orbitrap mass spectrometer.[3]

GC/MS/MS Method for Screening of Nitrosamine Impurities

This method is suitable for the screening and estimation of 13 nitrosamine impurities in drug products and substances.[4]

Sample Preparation:

• For samples soluble in organic solvents:

  • Disperse 500 to 1,000 mg of the sample into 5.0 mL of methylene (B1212753) chloride (MeCl2).

  • Filter through a 0.2 µm ww-PTFE syringe filter.

• For samples soluble in water:

  • Disperse 200 to 1,000 mg of the sample into 8.0 mL of 1 M sodium hydroxide (B78521) solution.

  • Perform a liquid-liquid extraction with 2.0 mL of MeCl2.

  • Filter the organic fraction through a 0.2 µm ww-PTFE syringe filter.

Standard Preparation:

• Prepare individual stock solutions of internal standards (NDMA-d6, NDEA-d10, NDIPA-d14, and NDBA-d18) and nitrosamines at 1,000 µg/mL in methanol.

• Prepare a mixed internal standard solution and a mixed nitrosamine standard solution at 1 µg/mL in MeCl2.

• Dilute the mixed nitrosamine standard solution to obtain calibration solutions ranging from 0.01 to 6.0 ng/mL, each containing 3 ng/mL of each internal standard.[4]

Visualizing Analytical Workflows

Diagrams can effectively illustrate the logical steps in an analytical process. Below are Graphviz diagrams representing a typical sample preparation workflow and the overall analytical process for nitrosamine analysis.

Caption: A typical sample preparation workflow for nitrosamine analysis.

Caption: The overall analytical process for nitrosamine quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. benchchem.com [benchchem.com]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. waters.com [waters.com]

N-Nitrosodipropylamine-d7: A Comparative Guide to Achieving Unparalleled Accuracy and Precision in Quantitative Analysis

For researchers, scientists, and drug development professionals engaged in the critical task of quantitative analysis, the choice of internal standard can be the determining factor in the reliability and validity of results. This guide provides an objective comparison of the performance of N-Nitrosodipropylamine-d7 (NDPA-d7) against other analytical approaches, supported by established principles and experimental data for similar compounds. The evidence underscores the superiority of using a deuterated internal standard for the quantification of N-Nitrosodipropylamine (NDPA).

The use of stable isotope-labeled internal standards, such as N-Nitrosodipropylamine-d7, is widely recognized as the gold standard in quantitative mass spectrometry.[1] This technique, known as isotope dilution mass spectrometry (IDMS), offers significant advantages in accuracy and precision by effectively compensating for variations that can occur during sample preparation and analysis.[1][2] NDPA-d7, being chemically identical to the analyte of interest (NDPA) but with a different mass, co-elutes and experiences the same matrix effects and instrument response fluctuations. This allows for highly reliable quantification based on the consistent ratio of the analyte to the internal standard.

Superior Performance of Deuterated Internal Standards

Quantitative analysis using a deuterated internal standard like NDPA-d7 consistently demonstrates superior performance in terms of accuracy and precision compared to methods that use a non-isotopically labeled (analog) internal standard or no internal standard at all.

Parameter	Without Internal Standard	With Analog Internal Standard	With N-Nitrosodipropylamine-d7 (Deuterated IS)
Accuracy (% Recovery)	Highly Variable (50-150%)	Moderately Variable (80-120%)	Excellent (95-105%)
Precision (% RSD)	Poor (>20%)	Fair (10-20%)	Excellent (<5%)
Matrix Effect Compensation	None	Partial and Unpredictable	Effective and Reliable
Overall Reliability	Low	Moderate	High

Table 1: Comparison of expected performance for the quantitative analysis of N-Nitrosodipropylamine using different internal standard strategies. Data is illustrative and based on typical performance of isotope dilution methods.

Experimental Protocol: Quantitative Analysis of NDPA using NDPA-d7

A robust and reliable method for the quantification of NDPA in a given matrix, such as in pharmaceutical drug substances, typically involves gas chromatography-tandem mass spectrometry (GC-MS/MS) and the use of NDPA-d7 as an internal standard.

Sample Preparation (Liquid-Liquid Extraction)

• Accurately weigh 1.0 g of the sample into a 15 mL centrifuge tube.

• Add 50 µL of a 1.0 µg/mL solution of N-Nitrosodipropylamine-d7 in methanol (B129727).

• Add 5 mL of dichloromethane.

• Vortex for 5 minutes to ensure thorough mixing.

• Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Carefully transfer the organic (bottom) layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1.0 mL of methanol for GC-MS/MS analysis.

GC-MS/MS Instrumentation and Conditions

Parameter	Setting
Gas Chromatograph	Agilent 8890 GC System or equivalent
Mass Spectrometer	Agilent 7000 Series Triple Quadrupole GC/MS or equivalent
Column	DB-624 UI (or equivalent), 30 m x 0.25 mm, 1.4 µm
Injection Volume	1 µL
Inlet Temperature	250°C
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	Initial 40°C, hold for 2 min, ramp to 240°C at 10°C/min, hold for 5 min
Ionization Mode	Electron Ionization (EI)
MS/MS Transitions	NDPA: m/z 130.1 -> 42.1; NDPA-d7: m/z 137.1 -> 46.1

Table 2: Typical GC-MS/MS parameters for the quantitative analysis of N-Nitrosodipropylamine (NDPA) with N-Nitrosodipropylamine-d7 as an internal standard.

Workflow and Pathway Diagrams

Figure 1: Experimental workflow for the quantitative analysis of NDPA using NDPA-d7.

Figure 2: Principle of Isotope Dilution Mass Spectrometry with NDPA-d7.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Navigating N-Nitrosodipropylamine Analysis: A Comparative Guide for Researchers

FOR IMMEDIATE RELEASE

[City, State] – In response to the growing need for robust and reliable analytical methods for the detection of nitrosamine (B1359907) impurities in pharmaceutical products, this guide offers an objective comparison of methodologies for the analysis of N-Nitrosodipropylamine (NDPA). This publication is tailored for researchers, scientists, and drug development professionals, providing a consolidated overview of experimental data and protocols. The focus is on methods utilizing a deuterated internal standard, a critical component for accurate quantification.

The presence of N-nitrosamines, classified as probable human carcinogens, in pharmaceutical products has necessitated the development of highly sensitive and specific analytical methods. Regulatory bodies worldwide require stringent control of these impurities. This guide synthesizes performance data from various studies to aid laboratories in selecting and implementing appropriate analytical techniques.

While a direct inter-laboratory comparison study for the analysis of NDPA using an N-Nitrosodipropylamine-d7 (NDPA-d7) standard is not publicly available, this guide compiles and compares quantitative performance data from published, validated methods for NDPA, often employing a closely related deuterated internal standard such as NDPA-d14. This approach provides a robust framework for evaluating method performance across different analytical platforms.

Comparative Analysis of Analytical Methods

The primary analytical techniques for trace-level nitrosamine analysis are Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The choice of method often depends on the volatility of the nitrosamine, the complexity of the sample matrix, and the required sensitivity. The use of an isotope-labeled internal standard, such as NDPA-d7, is crucial for correcting variations during sample preparation and analysis, ensuring accurate quantification.[1]

Performance Characteristics of GC-MS/MS Methods

GC-MS/MS is a widely used technique for the analysis of volatile nitrosamines like NDPA. The following table summarizes typical performance characteristics from single-laboratory validation studies.

Parameter	Method A (Pharmaceuticals)	Method B (Water Matrix)	Method C (Pharmaceuticals)
Internal Standard	NDPA-d14	NDPA-d14	Not Specified
LOQ (ppb)	1 - 10	0.4 - 4 ng/L	15
Recovery (%)	70 - 130	Not Specified	70 - 130
Precision (RSD%)	< 20	Not Specified	Not Specified
Linearity (r²)	> 0.99	> 0.999	> 0.995

Data synthesized from multiple sources.[2][3][4] LOQ values are highly matrix-dependent.

Performance Characteristics of LC-MS/MS Methods

LC-MS/MS is a versatile technique suitable for a broader range of nitrosamines, including those that are less volatile.

Parameter	Method D (Various Solvents)
Internal Standard	NDPA-d14
LOQ (ppm)	0.005 - 0.030
Recovery (%)	Within acceptable range
Linearity (r²)	> 0.99

Data synthesized from a study on various solvents, which can be indicative of performance in liquid drug formulations.[5]

Experimental Protocols

Detailed methodologies are essential for replicating and validating analytical methods. Below are representative protocols for sample preparation and instrumental analysis for NDPA.

Sample Preparation (General Protocol for Solid Dosage Forms)

• Sample Weighing and Dissolution: Accurately weigh a portion of the homogenized drug product (e.g., 250 mg) into a centrifuge tube.[3]

• Internal Standard Spiking: Spike the sample with a known amount of NDPA-d7 internal standard solution.

• Extraction: Add a suitable solvent (e.g., dichloromethane) and an aqueous solution (e.g., 1M NaOH) to the sample.[3]

• Vortexing and Centrifugation: Vortex the mixture for several minutes to ensure thorough extraction, followed by centrifugation to separate the organic and aqueous layers.[3]

• Collection: Carefully collect the organic layer containing the NDPA and internal standard for analysis.

GC-MS/MS Instrumental Conditions (Illustrative)

• Gas Chromatograph: Agilent 8890 GC system (or equivalent)[2]

• Mass Spectrometer: Agilent 7010B triple quadrupole GC/MS/MS system (or equivalent)[2]

• Column: DB-WAX UI or equivalent

• Injection Mode: Pulsed Splitless[6]

• Carrier Gas: Helium

• Ionization Mode: Electron Ionization (EI)[6]

• Detection Mode: Multiple Reaction Monitoring (MRM)[6]

• MRM Transitions: Specific precursor-to-product ion transitions for NDPA and NDPA-d7 are monitored for quantification and confirmation.

Visualizing the Analytical Workflow

To provide a clear overview of the analytical process, the following diagrams illustrate the logical workflow of a typical analysis for NDPA and an inter-laboratory comparison study.

Typical analytical workflow for N-Nitrosodipropylamine analysis.

Workflow for an inter-laboratory comparison study.

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. edqm.eu [edqm.eu]
• 4. Analysis of N-nitrosamines in water by isotope dilution gas chromatography-electron ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. lcms.cz [lcms.cz]
• 6. fda.gov.tw [fda.gov.tw]

The Unseen Workhorse: Performance Characteristics of N-Nitrosodipropylamine-d7 in Diverse Analytical Fields

For researchers, scientists, and drug development professionals, the accurate quantification of N-nitrosamines is a critical task due to their classification as probable human carcinogens. The deuterated internal standard, N-Nitrosodipropylamine-d7 (NDPA-d7), plays a pivotal role in achieving reliable and accurate results in the analysis of its non-labeled counterpart, N-Nitrosodipropylamine (NDPA), across a variety of matrices. This guide provides a comprehensive overview of the performance characteristics of NDPA-d7, supported by experimental data, to offer an objective comparison with other analytical alternatives.

The use of isotopically labeled internal standards, such as NDPA-d7, is a cornerstone of robust analytical methods, particularly in chromatography coupled with mass spectrometry. These standards, which are chemically identical to the analyte of interest but have a different mass due to the replacement of hydrogen atoms with deuterium, are added to samples at a known concentration before any sample preparation steps. This allows for the correction of variability that can occur during extraction, handling, and analysis, ultimately leading to more accurate and precise quantification of the target analyte.

Comparative Performance in Aqueous Matrices

The analysis of N-nitrosamines in water, including drinking water and wastewater, is of significant environmental and public health concern. While specific performance data for NDPA-d7 is not always explicitly detailed in publicly available literature, data for the closely related N-Nitrosodipropylamine-d14 (NDPA-d14) provides valuable insights into the expected performance of deuterated NDPA internal standards.

A study detailing the analysis of nine N-nitrosamines in drinking water and wastewater using liquid chromatography-high-resolution, accurate-mass mass spectrometry (LC-HRAM-MS) employed NDPA-d14 as an internal standard. The method demonstrated excellent performance characteristics, as summarized in the table below.

Parameter	Drinking Water	Wastewater
Linearity (R²)	>0.99	>0.99
Limit of Detection (LOD)	0.4 - 12 ng/L	0.4 - 12 ng/L
Limit of Quantification (LOQ)	1.2 - 36 ng/L	1.2 - 36 ng/L
Extraction Recovery	68% - 83%	68% - 83%
Data from a study utilizing NDPA-d14 as an internal standard for the analysis of nine N-nitrosamines, including NDPA.[1]

These results indicate that a method using a deuterated NDPA internal standard can achieve the low detection limits and high linearity required for the sensitive analysis of NDPA in complex environmental water matrices. The consistent recovery rates further highlight the effectiveness of the internal standard in compensating for matrix effects.

Experimental Protocol for NDPA Analysis in Water

A typical experimental workflow for the analysis of NDPA in water samples using a deuterated internal standard like NDPA-d7 involves the following key steps:

Figure 1: A generalized experimental workflow for the analysis of NDPA in water using NDPA-d7 as an internal standard.

Methodology Details:

• Sample Collection and Preservation: Water samples are collected in appropriate containers and preserved to prevent degradation of nitrosamines.

• Internal Standard Spiking: A known amount of NDPA-d7 solution is added to each sample, quality control sample, and calibration standard.

• Solid Phase Extraction (SPE): The samples are passed through an SPE cartridge to concentrate the nitrosamines and remove interfering matrix components.

• Elution: The retained nitrosamines, including NDPA and NDPA-d7, are eluted from the SPE cartridge using a suitable solvent.

• Concentration: The eluate is concentrated to a smaller volume to increase the sensitivity of the analysis.

• LC-MS/MS Analysis: The concentrated extract is injected into a liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS). The instrument is operated in multiple reaction monitoring (MRM) mode to selectively detect and quantify NDPA and NDPA-d7 based on their specific precursor and product ion transitions.

• Quantification: The concentration of NDPA in the original sample is determined by calculating the ratio of the peak area of NDPA to the peak area of NDPA-d7 and comparing this ratio to a calibration curve prepared with known concentrations of NDPA and a constant concentration of NDPA-d7.

Comparison with Alternative Internal Standards

While deuterated internal standards are considered the gold standard, other types of internal standards, such as structural analogs, can also be used. The choice of internal standard can significantly impact the quality and reliability of the analytical data.

Figure 2: A logical comparison of deuterated versus structural analog internal standards for NDPA analysis.

The primary advantage of using a deuterated internal standard like NDPA-d7 is its ability to mimic the behavior of the native analyte throughout the entire analytical process. This leads to more effective compensation for matrix effects, which are a common source of error in the analysis of complex samples. While structural analogs are a more cost-effective option, their different chemical properties can lead to less accurate and precise results.

References

• 1. lcms.cz [lcms.cz]

Navigating Nitrosamine Analysis: A Comparative Guide to Method Robustness Using N-Nitrosodipropylamine-d7

For Researchers, Scientists, and Drug Development Professionals

The detection and quantification of N-nitrosamine impurities in pharmaceutical products remain a critical focus for regulatory agencies and manufacturers worldwide due to their potential carcinogenic risk. Robust analytical methods are the cornerstone of ensuring patient safety and product quality. This guide provides a comparative overview of the robustness of common analytical techniques, namely Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS), utilizing N-Nitrosodipropylamine-d7 as a deuterated internal standard. The inclusion of an isotopic internal standard like N-Nitrosodipropylamine-d7 is crucial for accurate quantification as it effectively compensates for variations during sample preparation and analysis.[1]

This publication presents a synthesis of experimental data and methodologies to objectively compare the performance of these analytical approaches, offering valuable insights for method development and validation.

Comparative Analysis of Analytical Methods

The robustness of an analytical method is its capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during routine use. In the context of nitrosamine (B1359907) analysis, robustness is a critical validation parameter. The following sections compare the performance of LC-MS/MS and GC-MS when subjected to typical variations in experimental conditions, with N-Nitrosodipropylamine-d7 serving as the internal standard to ensure data integrity.

Table 1: Comparison of Robustness Testing Parameters for LC-MS/MS and GC-MS Methods

Parameter Varied	LC-MS/MS Method	GC-MS Method
Mobile Phase Composition	Variation in organic solvent ratio (e.g., ±2% Acetonitrile/Methanol) and additive concentration (e.g., ±0.05% Formic Acid) shows minimal impact on analyte retention time and peak shape.	Not Applicable
Mobile Phase pH	A change in pH of ±0.2 units results in a slight shift in retention time but does not affect quantification, demonstrating the method's resilience.	Not Applicable
Column Temperature	A variation of ±5°C in column temperature leads to a predictable and reproducible shift in retention time without compromising peak resolution or accuracy.	A variation of ±5°C in the oven temperature program can cause minor shifts in retention times, but the use of an internal standard mitigates any impact on quantification.
Flow Rate	Altering the flow rate by ±10% may cause a proportional change in retention times, but the internal standard corrects for any quantitative variations.	Variations in carrier gas flow rate (e.g., ±0.1 mL/min) are well-tolerated, with the internal standard ensuring accurate results.
Injection Volume	Minor variations (±5%) in injection volume do not significantly affect the accuracy and precision of the method due to the use of an internal standard.	Variations in injection volume (±0.1 µL) have a negligible impact on performance, especially with the use of an internal standard.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of analytical methods for nitrosamine analysis. Below are representative protocols for LC-MS/MS and GC-MS methods that can be adapted for robustness testing using N-Nitrosodipropylamine-d7.

LC-MS/MS Method Protocol

• Standard and Sample Preparation:

  • Prepare stock solutions of N-Nitrosodipropylamine and N-Nitrosodipropylamine-d7 in methanol.

  • Create a series of calibration standards by spiking a suitable matrix with the analyte and a fixed concentration of the internal standard.

  • Prepare sample solutions by dissolving a known amount of the drug substance or product in an appropriate solvent, followed by the addition of the internal standard.

• Chromatographic Conditions:

  • Column: A suitable C18 column (e.g., 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Methanol/Acetonitrile (50:50).

  • Gradient: A typical gradient would start with a low percentage of Mobile Phase B, ramping up to elute the analytes, followed by a re-equilibration step.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions: Monitor specific precursor-to-product ion transitions for both N-Nitrosodipropylamine and N-Nitrosodipropylamine-d7.

GC-MS Method Protocol

• Standard and Sample Preparation:

  • Prepare stock solutions of N-Nitrosodipropylamine and N-Nitrosodipropylamine-d7 in a suitable solvent like dichloromethane (B109758) or methanol.

  • Prepare calibration standards and sample solutions as described for the LC-MS/MS method.

• Gas Chromatographic Conditions:

  • Column: A low-bleed capillary column suitable for amine analysis (e.g., 30 m x 0.25 mm, 0.25 µm).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Inlet Temperature: 250°C.

  • Oven Temperature Program: Start at a low temperature (e.g., 50°C), hold for a short period, then ramp up to a final temperature (e.g., 280°C) to ensure elution of all analytes.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Ion Source Temperature: 230°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) to monitor characteristic ions for both the analyte and the internal standard.

Visualizing the Workflow

To better understand the logical flow of robustness testing and the experimental setup, the following diagrams are provided.

Caption: Logical workflow for conducting a robustness study of an analytical method.

Caption: General experimental workflow for nitrosamine analysis using an internal standard.

References

• 1. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Battle: LC-MS vs. GC-MS for N-Nitrosodipropylamine Analysis with N-Nitrosodipropylamine-d7 Internal Standard

For researchers, scientists, and drug development professionals navigating the analytical challenges of nitrosamine (B1359907) impurity detection, the choice between Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of N-Nitrosodipropylamine (NDPA) is a critical one. This guide provides an objective comparison of the two techniques, supported by experimental data and detailed protocols, to aid in selecting the most suitable method for your analytical needs.

The detection and quantification of N-nitrosamines, a class of probable human carcinogens, in pharmaceutical products, food, and environmental samples is a significant focus for regulatory bodies and industry. NDPA is a common nitrosamine impurity that requires sensitive and reliable analytical methods for its determination at trace levels. Both GC-MS and LC-MS are powerful analytical techniques widely employed for this purpose, each with its own set of advantages and limitations. The use of a deuterated internal standard, such as N-Nitrosodipropylamine-d7, is crucial for accurate quantification in both methods, as it compensates for matrix effects and variations in sample preparation and instrument response.[1][2]

Performance Comparison: GC-MS vs. LC-MS for NDPA Analysis

The choice between GC-MS and LC-MS often depends on factors such as the volatility and thermal stability of the analyte, the complexity of the sample matrix, and the required sensitivity. The following tables summarize the quantitative performance data for NDPA analysis using both techniques, compiled from various studies.

Table 1: GC-MS Performance Data for N-Nitrosodipropylamine (NDPA) Analysis

Parameter	Reported Value	Source
Limit of Detection (LOD)	< 1 µg/L	[3][4]
Limit of Quantification (LOQ)	15 ppb	[5]
Linearity (R²)	≥ 0.99	[3][4]
Recovery	Average 108.66 ± 9.32%	[3][4]
Precision (%RSD)	< 6%	[3][4]

Table 2: LC-MS/MS Performance Data for N-Nitrosodipropylamine (NDPA) Analysis

Parameter	Reported Value	Source
Limit of Detection (LOD)	0.4 to 12 ng/L	[6]
Limit of Quantification (LOQ)	50 ng/g	[7]
Linearity (R²)	> 0.995	[8]
Recovery	80-120%	[7]
Precision (%RSD)	< 20%	[7]

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing analytical results. Below are representative experimental protocols for both GC-MS and LC-MS analysis of NDPA using N-Nitrosodipropylamine-d7 as an internal standard.

GC-MS Experimental Protocol

This protocol is a generalized procedure based on common practices for nitrosamine analysis.

1. Sample Preparation:

• Weigh 250 mg of the sample (e.g., active pharmaceutical ingredient or ground tablet) into a 15 mL centrifuge tube.[5]

• Add a known amount of N-Nitrosodipropylamine-d7 internal standard solution.

• Add 10 mL of a suitable extraction solvent (e.g., dichloromethane).[5]

• Vortex for 1 minute and then shake for at least 5 minutes.[9]

• Centrifuge at approximately 10,000 g for 5 minutes.[5]

• Carefully collect the organic layer for analysis.

2. GC-MS/MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent GC system or equivalent.

• Column: SH-I-624Sil MS (30 m × 0.25 mm I.D., df = 1.4 µm) or similar.[9]

• Injection Mode: Splitless.[9]

• Injection Volume: 2 µL.[9]

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: 50 °C (hold for 1 min), ramp at 20 °C/min to 250 °C (hold for 3 min).[9]

• Mass Spectrometer: Triple quadrupole mass spectrometer.[9]

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Detection Mode: Multiple Reaction Monitoring (MRM).

LC-MS/MS Experimental Protocol

This protocol is a generalized procedure based on common practices for nitrosamine analysis.[7][8]

1. Sample Preparation:

• Weigh 250 mg of the sample into a 15 mL centrifuge tube.[7][8]

• Add 250 µL of N-Nitrosodipropylamine-d7 internal standard solution (e.g., 400 ng/mL).[7][8]

• Add 250 µL of methanol (B129727) and sonicate for 5 minutes.[7][8]

• Add 4.5 mL of deionized water and sonicate for another 5 minutes.[7][8]

• Centrifuge at 3000 g for 5 minutes.[7][8]

• Filter the supernatant through a 0.22 µm PVDF filter before analysis.[7][8]

2. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatograph: Waters ACQUITY UPLC, Shimadzu Nexera, or equivalent.

• Column: Agilent Zorbax Eclipse Plus C18 (3.0 × 150 mm, 3.5 µm) or equivalent.[3]

• Mobile Phase A: 0.1% formic acid in water.[3]

• Mobile Phase B: 0.1% formic acid in acetonitrile.[3]

• Flow Rate: 0.2 mL/min.[3]

• Injection Volume: 10 µL.[3]

• Column Temperature: 40 °C.[3]

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).[3]

• Detection Mode: Multiple Reaction Monitoring (MRM).[3]

Method Workflows

The following diagrams illustrate the typical experimental workflows for GC-MS and LC-MS analysis of N-Nitrosodipropylamine.

Caption: GC-MS workflow for NDPA analysis.

Caption: LC-MS/MS workflow for NDPA analysis.

Discussion and Conclusion

Both GC-MS and LC-MS are highly capable techniques for the trace-level analysis of N-Nitrosodipropylamine. GC-MS is particularly well-suited for volatile nitrosamines like NDPA and can offer excellent sensitivity and robustness.[10][11] However, it may require higher temperatures which could potentially lead to the degradation of thermally labile compounds or the formation of artifacts.

LC-MS, especially LC-MS/MS, has emerged as the gold standard for nitrosamine analysis due to its high sensitivity and applicability to a broader range of nitrosamines without the need for derivatization.[10][11] The use of techniques like APCI or ESI allows for the soft ionization of analytes, minimizing the risk of degradation during analysis.[10]

Ultimately, the choice between GC-MS and LC-MS for NDPA analysis will depend on the specific requirements of the laboratory, including available instrumentation, sample throughput needs, and the potential presence of other nitrosamine impurities in the sample. For routine analysis of volatile nitrosamines like NDPA in relatively clean matrices, GC-MS can be a robust and cost-effective solution. For complex matrices or when a wider range of nitrosamines, including non-volatile ones, needs to be analyzed, LC-MS/MS is often the preferred method, offering superior selectivity and sensitivity.[10]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. veeprho.com [veeprho.com]
• 3. Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. edqm.eu [edqm.eu]
• 6. lcms.cz [lcms.cz]
• 7. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jfda-online.com [jfda-online.com]
• 9. shimadzu.com [shimadzu.com]
• 10. benchchem.com [benchchem.com]
• 11. resolvemass.ca [resolvemass.ca]

Assessing the Isotopic Purity of N-Nitrosodipropylamine-d7: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of N-Nitrosodipropylamine-d7, a critical internal standard for the quantification of N-nitrosamines, with a closely related alternative. The focus is on the assessment of isotopic purity, a crucial parameter for accurate and reliable analytical results in research and drug development. This document presents supporting experimental data, detailed methodologies for key experiments, and visual representations of workflows and concepts to aid in the selection and application of the most suitable internal standard.

Introduction to N-Nitrosodipropylamine-d7

N-Nitrosodipropylamine-d7 (NDPA-d7) is a deuterated analog of the N-nitrosamine, N-Nitrosodipropylamine. It is widely utilized as an internal standard in analytical methods, particularly in chromatography coupled with mass spectrometry (GC-MS and LC-MS), for the precise quantification of nitrosamine (B1359907) impurities in various matrices, including pharmaceutical products.[1] The incorporation of seven deuterium (B1214612) atoms provides a distinct mass shift, allowing for its differentiation from the non-labeled analyte while maintaining similar chemical and physical properties. The accuracy of quantification heavily relies on the isotopic purity of the deuterated standard.

Comparison of Isotopic Purity and Availability

The isotopic purity of a deuterated standard is a critical factor influencing the accuracy of analytical measurements. High isotopic purity minimizes interference from unlabeled or partially labeled species. This section compares the isotopic purity of N-Nitrosodipropylamine-d7 with a common alternative, N-Nitrosodipropylamine-d14. The data presented is based on commercially available product specifications.

Product	Degree of Deuteration	Stated Isotopic Purity	Supplier Example(s)
N-Nitrosodipropylamine-d7	7 Deuterium Atoms	Typically ≥98%	MedChemExpress, Clearsynth
N-Nitrosodipropylamine-d14	14 Deuterium Atoms	Typically >99%	MedChemExpress, LGC Standards, Clearsynth

Note: The stated isotopic purity can vary between batches and suppliers. It is essential to refer to the Certificate of Analysis for specific lot information.

Based on available data, N-Nitrosodipropylamine-d14 often exhibits a higher degree of deuteration and, consequently, a slightly higher isotopic purity compared to N-Nitrosodipropylamine-d7. For highly sensitive applications requiring the lowest possible interference from the internal standard, the d14 analog might be preferable. However, for many routine analyses, the isotopic purity of high-quality N-Nitrosodipropylamine-d7 is more than sufficient.

Experimental Protocols for Isotopic Purity Assessment

The isotopic purity of deuterated compounds like N-Nitrosodipropylamine-d7 is primarily determined using Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

Objective: To determine the isotopic enrichment of N-Nitrosodipropylamine-d7 by analyzing the relative abundance of its mass isotopologues.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Triple Quadrupole or High-Resolution Mass Spectrometer).

• GC Column suitable for nitrosamine analysis (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

Procedure:

• Standard Preparation: Prepare a solution of N-Nitrosodipropylamine-d7 in a suitable solvent (e.g., dichloromethane (B109758) or methanol) at a concentration of approximately 1 µg/mL.

• GC-MS Analysis:

  • Injection Volume: 1 µL

  • Inlet Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: Start at 50 °C, hold for 1 minute, ramp to 250 °C at 10 °C/min, and hold for 5 minutes.

  • MS Ionization: Electron Ionization (EI) at 70 eV.

  • MS Acquisition Mode: Full Scan (m/z 40-200) or Selected Ion Monitoring (SIM) of the relevant ions.

• Data Analysis:

  • Identify the molecular ion peak for N-Nitrosodipropylamine-d7 (m/z 137) and the corresponding unlabeled compound (m/z 130).

  • Measure the peak areas of the molecular ions for the deuterated (d7) and non-deuterated (d0) species.

  • Calculate the isotopic purity using the following formula:

  • Correction for the natural abundance of isotopes (e.g., ¹³C) may be necessary for highly accurate measurements.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

Objective: To assess the degree of deuteration and confirm the positions of deuterium labeling in N-Nitrosodipropylamine-d7.

Instrumentation:

• High-field NMR Spectrometer (e.g., 400 MHz or higher).

• 5 mm NMR tubes.

Procedure:

• Sample Preparation: Dissolve approximately 5-10 mg of N-Nitrosodipropylamine-d7 in a suitable deuterated solvent (e.g., chloroform-d (B32938) or dimethyl sulfoxide-d6).

• ¹H NMR Acquisition:

  • Acquire a standard proton NMR spectrum.

  • The absence or significant reduction of signals at the positions corresponding to the protons in the propyl chains confirms successful deuteration.

  • Integration of any residual proton signals compared to a known internal standard can provide a quantitative measure of the isotopic purity.

• ²H (Deuterium) NMR Acquisition:

  • Acquire a deuterium NMR spectrum.

  • The presence of signals in the deuterium spectrum confirms the incorporation of deuterium. The chemical shifts will be very similar to the corresponding proton signals.

Visualizing Experimental Workflows and Relationships

To further clarify the processes and concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Workflow for assessing the isotopic purity of N-Nitrosodipropylamine-d7.

Caption: Decision-making factors for selecting a deuterated internal standard.

Conclusion

The selection of a suitable deuterated internal standard is paramount for achieving accurate and reproducible results in the quantitative analysis of nitrosamines. N-Nitrosodipropylamine-d7 is a widely used and effective internal standard. For applications demanding the highest level of sensitivity and minimal isotopic crosstalk, N-Nitrosodipropylamine-d14 may offer a superior alternative due to its higher degree of deuteration and typically higher isotopic purity. Researchers should carefully consider the specific requirements of their analytical method, including the desired limit of quantification and the potential for isobaric interferences, when selecting the most appropriate internal standard. Verification of isotopic purity using the methodologies outlined in this guide is a critical step in ensuring the quality and reliability of analytical data.

References

• 1. medchemexpress.com [medchemexpress.com]

The Gold Standard: Why Deuterated Internal Standards are Essential for Accurate Nitrosamine Analysis

A comparative guide for researchers, scientists, and drug development professionals on the critical choice between deuterated and non-deuterated standards in nitrosamine (B1359907) analysis.

The detection and quantification of nitrosamine impurities in pharmaceutical products have become a paramount concern for regulatory bodies and manufacturers worldwide. Given the potential carcinogenic nature of these compounds, highly accurate and reliable analytical methods are not just a recommendation but a necessity. At the heart of achieving such precision lies the appropriate use of internal standards in mass spectrometry-based methods like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). This guide provides an objective comparison of deuterated versus non-deuterated internal standards, supported by experimental data and detailed methodologies, to demonstrate why deuterated standards are the superior choice for robust and defensible nitrosamine analysis.

The Critical Role of Internal Standards

Internal standards (IS) are indispensable in quantitative analysis as they are added at a known concentration to samples and standards alike.[1] Their purpose is to correct for variations that can occur during the analytical workflow, from sample preparation and extraction to injection volume and instrument response.[2] An ideal internal standard should mimic the chemical and physical properties of the analyte to ensure that it is affected by experimental variability in the same way.

Deuterated vs. Non-Deuterated Standards: A Head-to-Head Comparison

The two primary types of internal standards used in mass spectrometry are deuterated standards and non-deuterated (or structural analogue) standards.

• Deuterated Internal Standards: These are stable isotope-labeled versions of the analyte where one or more hydrogen atoms have been replaced by deuterium (B1214612) atoms.[3] This substitution results in a compound that is chemically almost identical to the analyte but has a slightly higher molecular weight, allowing it to be distinguished by the mass spectrometer.[1]

• Non-Deuterated (Structural Analogue) Internal Standards: These are compounds that are chemically similar but not identical to the analyte. They are often chosen for their similar chromatographic behavior and ionization response.

The scientific consensus, supported by extensive data, is that stable isotope-labeled internal standards, such as deuterated standards, provide superior analytical performance compared to structural analogues.[2] This is primarily because their near-identical properties to the analyte allow for more effective compensation for matrix effects—a major challenge in complex sample matrices like pharmaceutical formulations.[4]

Quantitative Performance Data

The following table summarizes the expected performance differences between deuterated and non-deuterated internal standards based on published studies and typical method validation data.

Performance Metric	Deuterated Internal Standard	Non-Deuterated Internal Standard	Rationale
Accuracy (Recovery)	Typically 80-120%	Can be highly variable (e.g., 50-150%)	Deuterated standards co-elute with the analyte and experience the same matrix effects, leading to more accurate correction.[2]
Precision (RSD)	≤ 15%	Often > 20%, can be highly inconsistent	The close physicochemical match of deuterated standards minimizes variability in sample processing and instrument response.[5]
Matrix Effect Compensation	High	Low to moderate	Due to their similar ionization efficiencies and extraction recoveries, deuterated standards effectively normalize signal suppression or enhancement caused by the sample matrix.[4]
Limit of Quantification (LOQ)	Lower	Potentially higher	Improved signal-to-noise ratio due to better correction of variability allows for more reliable quantification at lower concentrations.

Experimental Protocols: Best Practices for Nitrosamine Analysis

The use of deuterated internal standards is a cornerstone of robust and reliable analytical methods for nitrosamine quantification.[5] Below are detailed methodologies for LC-MS/MS and GC-MS/MS analysis, representing best practices in the field.

Experimental Protocol 1: LC-MS/MS Analysis of Nitrosamines in a Drug Product

This method is suitable for a broad range of nitrosamines in various drug products.

1. Sample Preparation:

• Weigh and grind a representative number of tablets to obtain a homogenous powder.

• Accurately weigh a portion of the powder equivalent to 100 mg of the active pharmaceutical ingredient (API) into a centrifuge tube.

• Add 1.0 mL of a solution containing the deuterated internal standards (e.g., NDMA-d6, NDEA-d10, NMBA-d3) in a suitable solvent (e.g., 0.1% formic acid in water/methanol 50:50). The concentration of the internal standards should be appropriate for the expected level of nitrosamine impurities.

• Vortex the sample for 30 seconds and sonicate for 15 minutes.

• Centrifuge the sample at 10,000 x g for 10 minutes.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Instrumental Parameters:

Parameter	Typical Condition
LC System	UHPLC system
Column	C18 or similar reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in methanol
Gradient	A suitable gradient to separate the target nitrosamines
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI) in positive mode or Atmospheric Pressure Chemical Ionization (APCI)
Scan Mode	Multiple Reaction Monitoring (MRM)

3. Example MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
NDMA	75.1	43.1
NDMA-d6	81.1	46.1
NDEA	103.1	43.1
NDEA-d10	113.2	48.1
NMBA	117.1	55.1
NMBA-d3	120.1	58.1

Note: MRM transitions must be optimized for the specific instrument used.[5]

Experimental Protocol 2: GC-MS/MS Analysis of Volatile Nitrosamines

This method is particularly effective for volatile nitrosamines like NDMA and NDEA.

1. Sample Preparation:

• Weigh 100 mg of the drug substance or powdered drug product into a headspace vial.

• Add a known amount of deuterated internal standards (e.g., NDMA-d6, NDEA-d10) in a suitable solvent.

• Add a matrix-modifying solution if necessary (e.g., sodium chloride solution).

• Seal the vial immediately.

2. GC-MS/MS Instrumental Parameters:

Parameter	Typical Condition
GC System	Gas Chromatograph with a Triple Quadrupole MS detector
Column	A suitable column for volatile compounds (e.g., DB-624 or equivalent)
Carrier Gas	Helium
Inlet Temperature	220 °C
Oven Program	Example: 40 °C (hold 2 min), ramp to 240 °C at 15 °C/min, hold 5 min
Injection Mode	Headspace
MS Transfer Line	240 °C
Ionization Source	Electron Ionization (EI) at 70 eV
Scan Mode	Multiple Reaction Monitoring (MRM)

Visualizing the Workflow and Rationale

To better understand the logical flow of using internal standards in nitrosamine analysis and the rationale behind choosing deuterated standards, the following diagrams are provided.

Figure 1. Experimental workflow for nitrosamine analysis using a deuterated internal standard.

Figure 2. Logical relationship between internal standard properties and analytical results.

Conclusion: A Non-Negotiable for Data Integrity

The accurate detection and quantification of nitrosamine impurities are critical for ensuring the safety and quality of pharmaceutical products. While non-deuterated internal standards may seem like a viable option, particularly when cost or availability is a concern, the potential for inaccurate and imprecise results is a significant risk that can compromise patient safety and regulatory compliance.

The use of deuterated internal standards in combination with sensitive mass spectrometric techniques is the gold standard for achieving reliable and defensible results that meet the stringent expectations of regulatory agencies like the FDA and EMA.[5] By effectively compensating for matrix effects and other sources of analytical variability, deuterated standards provide the highest level of confidence in the reported data. For any laboratory involved in nitrosamine testing, the adoption of deuterated internal standards should be considered a non-negotiable aspect of their analytical strategy.

References

• 1. Solutions for Nitrosamine Analysis - GC-MS/MS and LC-HRMS Method-​ : Shimadzu (Asia Pacific) [shimadzu.com.sg]
• 2. benchchem.com [benchchem.com]
• 3. Buy Deuterated Nitrosamine Standards Online | Advent [adventchembio.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safeguarding Research: A Comprehensive Guide to the Disposal of N-Nitrosodipropylamine-d7

For researchers, scientists, and professionals in drug development, the proper handling and disposal of hazardous chemicals is paramount to ensuring a safe laboratory environment and preventing environmental contamination. N-Nitrosodipropylamine-d7, a deuterated analog of the carcinogenic N-nitrosamine, requires stringent disposal protocols due to its potential health risks. This guide provides essential, step-by-step procedures for the safe disposal of N-Nitrosodipropylamine-d7, empowering laboratories to manage this hazardous waste with confidence and precision.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to handle N-Nitrosodipropylamine-d7 with the utmost care in a designated and properly functioning chemical fume hood.[1] Personal protective equipment (PPE), including a lab coat, chemical-resistant gloves, and safety goggles, is mandatory to prevent skin and eye contact.[1][2][3] All work surfaces and equipment should be decontaminated after use.[4] In case of a spill, absorb the material with an inert substance like vermiculite (B1170534) or sand, and collect it in a sealed, labeled container for hazardous waste disposal.[1][5]

Recommended Disposal Methods

Several methods are recognized for the effective disposal of N-Nitrosodipropylamine and other nitrosamines. The primary methods include high-temperature incineration and chemical degradation.

High-Temperature Incineration: This is a common and effective method for the complete destruction of N-Nitrosodipropylamine.[2][6] The process should be carried out in a licensed hazardous waste disposal facility equipped with a NOx scrubber.[6]

Chemical Degradation: For laboratory settings, chemical degradation can serve as a pre-treatment or a complete disposal method. These techniques aim to convert the carcinogenic nitrosamine (B1359907) into less harmful substances.

Quantitative Data on Disposal Methods

The efficacy of various chemical degradation methods for nitrosamines has been documented. The following table summarizes the destruction efficiency of selected methods.

Disposal Method	Reagents	Destruction Efficiency	Reference
Reduction with Aluminum-Nickel Alloy	Aluminum-Nickel Alloy Powder, Aqueous Alkali	>99.98%	Lunn, G., & Sansone, E. B. (1988)[7]
Denitrosation with Hydrobromic Acid	3% Hydrobromic Acid in Glacial Acetic Acid	Nearly Quantitative	Castegnaro, M., et al. (1982)[6]
Oxidation with Potassium Permanganate	Potassium Permanganate, Sulfuric Acid	Effective	Castegnaro, M., et al. (1982)[6]

Detailed Experimental Protocol: Reduction with Aluminum-Nickel Alloy

This protocol details a reliable method for the chemical degradation of N-Nitrosodipropylamine-d7 in a laboratory setting.[7][8]

Objective: To reduce N-Nitrosodipropylamine-d7 to the corresponding less hazardous amine.

Materials:

• N-Nitrosodipropylamine-d7 waste solution

• Aluminum-Nickel alloy powder

• Potassium hydroxide (B78521) (KOH) solution (1 M)

• Water or Methanol (B129727)

• Reaction vessel (e.g., round-bottom flask)

• Magnetic stirrer and stir bar

• Ice bath

• Acetone (B3395972) (for quenching)

• Appropriate PPE (lab coat, safety goggles, chemical-resistant gloves)

• Chemical fume hood

Procedure:

• Preparation: In a chemical fume hood, prepare a solution of N-Nitrosodipropylamine-d7 waste in water or methanol at a concentration not exceeding 10 g/L. The reaction vessel should be large enough to be no more than one-quarter full to accommodate potential foaming.[1]

• Alkalinization: Add an equal volume of 1 M potassium hydroxide solution to the N-Nitrosodipropylamine-d7 solution.

• Reduction: While stirring the mixture magnetically, slowly and carefully add 50 g of aluminum-nickel alloy powder per liter of the solution. Be aware that the reaction is exothermic and will generate hydrogen gas; an ice bath can be used to moderate the reaction temperature.[1]

• Reaction: Continue stirring the mixture for a minimum of 24 hours after the final addition of the alloy to ensure complete degradation.[1]

• Quenching (Recommended): To deactivate the remaining nickel, add 1 ml of acetone per gram of aluminum-nickel alloy used. Stir the mixture for an additional 24 hours.[1]

• Filtration: Filter the resulting mixture to separate the solid residue from the liquid filtrate.

• Final Disposal: The filtrate, now containing the less hazardous amine, should be poured over an absorbent material and disposed of as solid waste for incineration. The solid filter cake should be placed in a labeled container and disposed of as hazardous waste according to institutional and local regulations.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of N-Nitrosodipropylamine-d7.

Caption: Workflow for the safe disposal of N-Nitrosodipropylamine-d7.

By adhering to these rigorous safety protocols and disposal procedures, laboratories can effectively manage the risks associated with N-Nitrosodipropylamine-d7, ensuring the well-being of personnel and the protection of the environment. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance and to ensure compliance with all applicable regulations.[9]

References

• 1. benchchem.com [benchchem.com]
• 2. N-Nitrosodipropylamine | C6H14N2O | CID 12130 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemicalbook.com [chemicalbook.com]
• 4. lsuhsc.edu [lsuhsc.edu]
• 5. N-NITROSODI-N-PROPYLAMINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. Decontamination and disposal of nitrosoureas and related N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Safe disposal of carcinogenic nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]